2-[4-Bromo-2-(tert-butyl)phenoxy]acetic acid

• CAS: 425372-86-7

Core Science & Biosynthesis

Chemical structure and properties of 2-[4-Bromo-2-(tert-butyl)phenoxy]acetic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-[4-Bromo-2-(tert-butyl)phenoxy]acetic acid is a substituted phenoxyacetic acid derivative. The phenoxyacetic acid scaffold is of significant interest in medicinal chemistry and drug discovery, with various derivatives exhibiting a wide range of biological activities. The presence of a bromine atom and a bulky tert-butyl group on the phenoxy ring, combined with the carboxylic acid moiety, suggests that this compound could have unique physicochemical properties and potential therapeutic applications. This technical guide provides a comprehensive overview of the chemical structure, properties, a proposed synthesis protocol, and a discussion of the potential biological significance of 2-[4-Bromo-2-(tert-butyl)phenoxy]acetic acid.

Chemical Structure and Properties

2-[4-Bromo-2-(tert-butyl)phenoxy]acetic acid possesses a core structure consisting of a phenyl ring substituted with a bromine atom at the 4-position and a tert-butyl group at the 2-position. An acetic acid moiety is connected to the phenyl ring via an ether linkage at the 1-position.

Table 1: Physicochemical Properties of 2-[4-Bromo-2-(tert-butyl)phenoxy]acetic acid

Property	Value	Source
CAS Number	425372-86-7	[1]
Molecular Formula	C₁₂H₁₅BrO₃	[1]
Molecular Weight	287.15 g/mol	[1]
IUPAC Name	2-(4-bromo-2-tert-butylphenoxy)acetic acid	[1]
Computed XLogP3	3.9	[2]
Computed Hydrogen Bond Donor Count	1	[1]
Computed Hydrogen Bond Acceptor Count	3	[1]
Computed Rotatable Bond Count	3	[1]
Computed Topological Polar Surface Area	46.5 Ų	[1]
Computed Heavy Atom Count	16	[1]

Proposed Synthesis Protocol

A plausible and efficient method for the synthesis of 2-[4-Bromo-2-(tert-butyl)phenoxy]acetic acid is a two-step process involving the preparation of the key intermediate, 4-bromo-2-(tert-butyl)phenol, followed by a Williamson ether synthesis and subsequent hydrolysis.

Step 1: Synthesis of 4-Bromo-2-(tert-butyl)phenol

The synthesis of the precursor 4-bromo-2-(tert-butyl)phenol can be adapted from established procedures for the bromination of substituted phenols.[3]

Reaction:

Experimental Protocol:

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve 2-(tert-butyl)phenol in a suitable solvent such as dichloromethane.

• Bromination: Cool the solution to 0°C using an ice bath. Slowly add a solution of bromine in dichloromethane dropwise to the stirred solution. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Quenching: Once the reaction is complete, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate to remove any unreacted bromine.

• Workup: Separate the organic layer and wash it with water and brine. Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purification: The crude product can be purified by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to yield pure 4-bromo-2-(tert-butyl)phenol.

Step 2: Synthesis of 2-[4-Bromo-2-(tert-butyl)phenoxy]acetic acid

The final product can be synthesized via a Williamson ether synthesis by reacting 4-bromo-2-(tert-butyl)phenol with an ethyl bromoacetate followed by hydrolysis of the resulting ester.[4][5]

Reaction:

Experimental Protocol:

• Etherification: To a solution of 4-bromo-2-(tert-butyl)phenol in a polar aprotic solvent like dimethylformamide (DMF), add potassium carbonate as a base. Stir the mixture at room temperature for 30 minutes.

• Alkylation: Add ethyl bromoacetate dropwise to the reaction mixture and heat the reaction to 90°C. Monitor the reaction progress by TLC.

• Workup of Ester: After completion, cool the reaction mixture to room temperature and pour it into ice-cold water. Extract the product with ethyl acetate. Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude ethyl 2-[4-bromo-2-(tert-butyl)phenoxy]acetate.

• Hydrolysis: Dissolve the crude ester in a mixture of tetrahydrofuran (THF) and water. Add a base such as lithium hydroxide or sodium hydroxide and stir the mixture at room temperature until the hydrolysis is complete (monitored by TLC).

• Acidification and Isolation: Acidify the reaction mixture with 1N HCl until the pH is acidic. The product will precipitate out of the solution. Filter the solid, wash with cold water, and dry under vacuum to yield 2-[4-Bromo-2-(tert-butyl)phenoxy]acetic acid.

Caption: Proposed two-step synthesis of 2-[4-Bromo-2-(tert-butyl)phenoxy]acetic acid.

Analytical Characterization

While experimental spectral data for 2-[4-Bromo-2-(tert-butyl)phenoxy]acetic acid is not publicly available, the following are the expected characteristic signals based on its structure:

• ¹H NMR:

  • A singlet for the tert-butyl protons (around 1.3-1.4 ppm).

  • A singlet for the methylene protons of the acetic acid moiety (around 4.6-4.7 ppm).

  • Signals in the aromatic region (around 6.8-7.5 ppm) corresponding to the three protons on the phenyl ring. The splitting pattern will depend on the coupling constants between the aromatic protons.

  • A broad singlet for the carboxylic acid proton (typically >10 ppm, and is D₂O exchangeable).

• ¹³C NMR:

  • Signals for the methyl and quaternary carbons of the tert-butyl group.

  • A signal for the methylene carbon of the acetic acid moiety.

  • Signals for the aromatic carbons, including the carbon attached to the bromine (which will be shifted downfield) and the carbons of the ether linkage.

  • A signal for the carbonyl carbon of the carboxylic acid (typically in the range of 170-180 ppm).

• Infrared (IR) Spectroscopy:

  • A broad O-H stretch from the carboxylic acid (around 2500-3300 cm⁻¹).

  • A C=O stretch from the carboxylic acid (around 1700-1725 cm⁻¹).

  • C-O stretching vibrations from the ether linkage and the carboxylic acid.

  • Aromatic C-H and C=C stretching vibrations.

  • A C-Br stretch in the fingerprint region.

• Mass Spectrometry:

  • The mass spectrum should show a molecular ion peak (M⁺) and a characteristic M+2 peak of similar intensity due to the presence of the bromine atom.

Potential Biological Activities and Applications

While no specific biological studies on 2-[4-Bromo-2-(tert-butyl)phenoxy]acetic acid have been reported, the broader class of phenoxyacetic acid derivatives has been extensively investigated for various pharmacological activities.

• Anti-inflammatory Activity: Many phenoxyacetic acid derivatives have been synthesized and evaluated as selective cyclooxygenase-2 (COX-2) inhibitors, which are a class of non-steroidal anti-inflammatory drugs (NSAIDs).[4] The structural features of 2-[4-Bromo-2-(tert-butyl)phenoxy]acetic acid, particularly the substituted phenyl ring, are consistent with moieties found in known COX inhibitors.

• Antitubercular Activity: The 2-phenoxy-N-phenylacetamide scaffold, which can be derived from phenoxyacetic acids, has been identified as a promising starting point for the development of novel antitubercular agents.[6]

• Herbicide and Plant Growth Regulators: Phenoxyacetic acids are a well-known class of herbicides. While the specific substitution pattern of the target molecule may alter its herbicidal activity, this remains a potential area of investigation.

The unique combination of a bulky tert-butyl group, a halogen, and a carboxylic acid function on a phenoxyacetic acid core makes 2-[4-Bromo-2-(tert-butyl)phenoxy]acetic acid an interesting candidate for further biological evaluation in these and other therapeutic areas. Its physicochemical properties, such as lipophilicity (as suggested by the computed XLogP3), could influence its pharmacokinetic profile and cellular uptake.

Conclusion

2-[4-Bromo-2-(tert-butyl)phenoxy]acetic acid is a molecule with a chemical structure that suggests potential for interesting biological activities, particularly in the realm of anti-inflammatory and antimicrobial research. While experimental data on its properties and biological functions are currently lacking in the public domain, this guide provides a solid foundation for researchers interested in this compound. The proposed synthesis protocol, based on well-established chemical transformations, offers a clear pathway for its preparation. Further investigation into the experimental characterization and biological screening of this compound is warranted to fully elucidate its potential in drug discovery and development.

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Introduction: The Strategic Combination of a Privileged Scaffold and a Modulating Moiety

An In-Depth Technical Guide to Tert-Butyl Substituted Phenoxyacetic Acid Derivatives: Synthesis, Biological Activity, and Therapeutic Potential

Phenoxyacetic acid represents a "privileged scaffold" in medicinal chemistry, a core structure that is capable of binding to multiple biological targets and forms the basis for a wide array of therapeutic agents.[1] Its derivatives are found in drugs with applications ranging from anti-inflammatory to herbicidal.[1][2] The biological activity and physicochemical properties of these derivatives can be finely tuned by introducing various substituents onto the phenyl ring.[2]

Among the most impactful of these substituents is the tert-butyl group. This bulky, lipophilic moiety is not merely a passive addition; it actively modulates a molecule's properties in several critical ways. The tert-butyl group can increase solubility in lipids, enhancing the ability of a compound to cross biological membranes.[3] Its significant steric hindrance can shield adjacent functional groups from metabolic degradation, thereby increasing the compound's in vivo stability and bioavailability.[3] Furthermore, its electron-donating nature can influence the electronic environment of the entire molecule, impacting its binding affinity to target proteins.[3]

This guide provides a comprehensive literature review of tert-butyl substituted phenoxyacetic acid derivatives, focusing on their synthesis, multifaceted biological activities, and the underlying structure-activity relationships that govern their therapeutic potential. We will explore their promise as anticancer, anti-inflammatory, and antimicrobial agents, providing researchers and drug development professionals with a detailed understanding of this versatile class of compounds.

Part 1: Synthesis Strategies

The primary and most common method for synthesizing phenoxyacetic acid derivatives is the Williamson ether synthesis. This straightforward and robust reaction involves the coupling of a substituted phenol with an α-haloacetic acid ester, typically in the presence of a base.

Caption: General workflow for the synthesis of tert-butyl substituted phenoxyacetic acids.

Experimental Protocol: Synthesis of 2-(4-formyl-2-tert-butylphenoxy)acetic acid

This protocol is a representative example adapted from methodologies described in the literature for similar phenoxyacetic acid derivatives.[4]

Step 1: Esterification (Williamson Ether Synthesis)

• To a solution of 4-hydroxy-3-tert-butylbenzaldehyde (20 mmol) in 30 mL of dimethylformamide (DMF), add anhydrous potassium carbonate (K₂CO₃, 40 mmol).

• Stir the mixture at room temperature for 15 minutes to form the phenoxide salt.

• Add ethyl bromoacetate (20 mmol) dropwise to the reaction mixture.

• Continue stirring the resulting mixture at room temperature for 12 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• Upon completion, pour the reaction mixture into 100 mL of ice-cold water.

• The crude ester product will precipitate. Collect the solid by filtration, wash thoroughly with water, and dry under vacuum. This yields ethyl 2-(4-formyl-2-tert-butylphenoxy)acetate.

Step 2: Hydrolysis

• Suspend the crude ester from Step 1 in a mixture of methanol (MeOH) and 10% aqueous sodium hydroxide (NaOH).

• Stir the mixture at room temperature for 12 hours until the ester is fully hydrolyzed (monitor by TLC).

• After the reaction is complete, acidify the mixture to a pH of approximately 2-3 using 2N hydrochloric acid (HCl).

• The final product, 2-(4-formyl-2-tert-butylphenoxy)acetic acid, will precipitate as a solid.

• Collect the solid by filtration, wash with cold water to remove inorganic salts, and recrystallize from a suitable solvent (e.g., ethanol/water) to obtain the purified product.

Part 2: A Spectrum of Biological Activities

The incorporation of the tert-butyl group onto the phenoxyacetic acid scaffold has yielded derivatives with a remarkable range of biological activities.

Anti-inflammatory and Analgesic Activity

A significant body of research points to the anti-inflammatory potential of these compounds, often linked to the inhibition of cyclooxygenase (COX) enzymes.[4][5]

Mechanism of Action: COX-2 Inhibition Inflammation and pain are often mediated by prostaglandins, which are synthesized from arachidonic acid by COX enzymes. COX-2 is typically induced at sites of inflammation. Derivatives of phenoxyacetic acid have been designed as selective COX-2 inhibitors, which can reduce inflammation with a potentially lower risk of the gastrointestinal side effects associated with non-selective NSAIDs.[4][5]

Caption: Inhibition of the COX-2 pathway by tert-butyl phenoxyacetic acid derivatives.

One study demonstrated that a specific phenoxyacetic acid derivative, compound 7b , exhibited potent anti-inflammatory activity by significantly reducing levels of the inflammatory markers TNF-α (by 64.88%) and PGE2 (by 57.07%), with efficacy comparable to the reference drug celecoxib.[5] This highlights the potential of these compounds as effective anti-inflammatory agents.

Anticancer Activity

Phenolic compounds, including those with tert-butyl substitutions, are well-documented for their cytotoxic effects against various cancer cell lines.[6][7] 2,4-Di-tert-butylphenol (2,4-DTBP), a related precursor, shows notable cytotoxicity against HeLa cells and can induce apoptotic genes in MCF-7 (breast cancer) and A431 (skin cancer) cell lines.[6]

Mechanism of Action: Apoptosis Induction The anticancer effect of these derivatives often involves the induction of apoptosis, or programmed cell death. This can be achieved by modulating key regulatory proteins like p53 and activating executioner caspases. For example, 2,4-DTBP was found to significantly increase the expression of the tumor suppressor gene p53 and the apoptotic effector caspase 7 in cancer cells.[6]

Caption: Simplified pathway of apoptosis induction by tert-butyl phenoxy derivatives.

In a study of phenoxyacetamide derivatives, a related class of compounds, the presence of halogen substituents on the aromatic ring was found to favor anticancer activity.[8] Another study on a murrayanine-chalcone hybrid containing a tert-butyl group demonstrated remarkable anti-proliferative activity against the MCF-7 breast cancer cell line, with an IC50 value of 19.67 μM.[9]

Antimicrobial Activity

Derivatives of 2,4-di-tert-butylphenol have shown significant antibacterial and antifungal properties.[10][11] A study of newly synthesized 1-[(2,4-(di-tert-butylphenoxy))-3-dialkylamino-2-propanol] derivatives revealed marked effects against planktonic microorganisms.[10][11]

Key Findings:

• Broad Spectrum Activity: These compounds demonstrated inhibitory effects against both bacteria (e.g., S. aureus, E. coli, P. aeruginosa) and fungi (C. albicans).[10][11]

• Potent Inhibition: One derivative, KVM-219, showed minimum inhibitory concentrations (MIC) as low as 0.78 μg/mL against S. aureus.[10][11]

• Anti-Biofilm Activity: Crucially, some derivatives exhibited a strong ability to prevent biofilm formation, with one compound inhibiting S. aureus and P. aeruginosa biofilm formation by 96.1%.[10][11] This is particularly important for addressing chronic and persistent infections.

Antioxidant Activity

The phenolic hydroxyl group is a natural antioxidant, and this activity is significantly enhanced by the presence of tert-butyl groups. These groups stabilize the phenoxyl radical formed during the scavenging of free radicals, thereby stopping lipid peroxidation chain reactions.[3][6] The antioxidant activity of butylated hydroxytoluene (BHT), a well-known antioxidant, is attributed to the protective effect of its two tert-butyl groups on the hydroxyl group.[6]

Part 3: Structure-Activity Relationships (SAR)

The biological activity of tert-butyl substituted phenoxyacetic acid derivatives is highly dependent on the substitution pattern on the aromatic ring and modifications to the acetic acid side chain.

Modification	Observation	Implication for Activity	Reference
Position of Tert-butyl Group	The 2,4-di-tert-butyl substitution pattern is frequently associated with high antioxidant and antimicrobial activity.	The steric and electronic effects of two tert-butyl groups likely optimize radical stability and membrane interaction.	[6][10][11]
Additional Ring Substituents	In a series of phenoxyacetamides, a 4-nitro substituent was highly effective for anticancer and anti-inflammatory activity.	Electron-withdrawing groups at the para position can significantly enhance potency in certain scaffolds.	[12]
Additional Ring Substituents	In the same series, 4-tert-butyl and 4-methoxy substituents did not contribute to anti-inflammatory activity.	The electronic and steric properties of the para-substituent are critical and activity is not guaranteed by any substitution.	[12]
Modification of Acetic Acid Moiety	Conversion of the carboxylic acid to an acetamide or other derivatives can alter the biological target and activity profile.	The terminal functional group is key for interacting with the biological target (e.g., enzyme active site).	[8][12][13]
Alkyl Chain Length (Esters)	For antimicrobial phenolic acid esters, activity generally increases with the length of the alkyl chain (e.g., butyl esters are more potent than methyl esters).	Increased lipophilicity from longer alkyl chains likely improves penetration of microbial cell membranes.	[14]

Conclusion and Future Directions

Tert-butyl substituted phenoxyacetic acid derivatives are a versatile and potent class of compounds with a wide range of demonstrated biological activities. The strategic placement of the tert-butyl group enhances metabolic stability and lipophilicity, making these derivatives promising candidates for drug development. Key findings indicate strong potential in the fields of oncology, inflammation, and infectious diseases.

Future research should focus on:

• Systematic SAR Studies: A more comprehensive exploration of different substitution patterns on the phenyl ring is needed to optimize potency and selectivity for specific biological targets.

• Mechanism of Action Elucidation: While connections to pathways like COX-2 inhibition and apoptosis have been made, detailed mechanistic studies are required to identify specific protein targets and downstream effects.

• Pharmacokinetic Profiling: In vivo studies are necessary to evaluate the absorption, distribution, metabolism, and excretion (ADME) profiles of the most promising lead compounds.

• Toxicity Assessment: While potent, the potential toxicity of phenolic compounds must be carefully evaluated to ensure a favorable therapeutic window.[15]

By leveraging the unique properties of the phenoxyacetic acid scaffold and the tert-butyl moiety, researchers are well-positioned to develop novel and effective therapeutic agents to address a range of unmet medical needs.

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• Anti-inflammatory Activity of the Artificial Antioxidants 2-Tert-butyl-4-methoxyphenol (BHA), 2,6-Di-tert-butyl-4-methylphenol (BHT) and 2,4,6-Tri-tert-butylphenol (TBP), and their Various Combinations. (2015). ResearchGate. Retrieved February 15, 2026, from [Link]

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Safety data sheet (SDS) and handling precautions for 2-[4-Bromo-2-(tert-butyl)phenoxy]acetic acid

An In-depth Technical Guide to the Safe Handling of 2-[4-Bromo-2-(tert-butyl)phenoxy]acetic acid

Preamble: A Proactive Approach to Chemical Safety

By deconstructing the molecule into its core components—a brominated aromatic ring, a phenoxyacetic acid moiety, and a tert-butyl group—we can infer a potential hazard profile and establish rigorous, field-proven handling precautions. This document is intended for researchers, scientists, and drug development professionals who may handle this or structurally similar compounds. The causality behind each recommendation is explained to foster a deeper understanding of chemical safety principles.

Hazard Analysis and Inferred Toxicological Profile

A formal Globally Harmonized System (GHS) classification for 2-[4-Bromo-2-(tert-butyl)phenoxy]acetic acid is not established. However, by examining its constituent parts, we can construct a presumptive hazard profile.

• Phenoxyacetic Acid Core: The parent compound, phenoxyacetic acid, is known to be harmful if swallowed.[1] It is typically a solid that can cause irritation upon contact with the eyes, skin, and respiratory tract if handled as a dust.[2][3]

• Organobromine Moiety: Brominated aromatic compounds are a broad class with varied toxicities. Some are known hepatotoxic agents (damaging to the liver) and can act as endocrine disruptors.[4][5][6] While the acute toxicity of many brominated flame retardants is low, chronic exposure can lead to adverse health outcomes.[4][6] The bromine atom itself, if released, is highly toxic and corrosive.[7]

• Carboxylic Acid Functionality: The acetic acid group confers acidic properties to the molecule. While it is a weak acid, concentrated forms or dusts can be corrosive to the eyes, skin, and respiratory tract. Related compounds like bromoacetic acid are classified as toxic and corrosive, causing severe skin burns and eye damage.[8]

Based on this analysis, it is prudent to handle 2-[4-Bromo-2-(tert-butyl)phenoxy]acetic acid as a substance with the potential for significant irritation, acute toxicity if ingested, and unknown long-term effects.

Anticipated Hazard Classification

The following table summarizes the inferred GHS classification. This is not a formal declaration but a conservative estimate to guide safe handling practices.

Hazard Class	Category	Inferred Hazard Statement
Acute Toxicity, Oral	Category 4	Harmful if swallowed.
Skin Corrosion/Irritation	Category 2	Causes skin irritation.
Serious Eye Damage/Irritation	Category 2A	Causes serious eye irritation.
Specific Target Organ Toxicity	Category 3	May cause respiratory irritation.
(Single Exposure)

Engineering Controls and Personal Protective Equipment (PPE)

The primary principle of chemical safety is to create barriers between the researcher and the hazardous material. This is achieved through a combination of engineering controls and appropriate PPE.[9]

Primary Engineering Controls

• Chemical Fume Hood: All weighing and handling of the solid compound, as well as any reactions involving it, must be conducted inside a certified chemical fume hood. This is the most critical engineering control to prevent inhalation of airborne dust or vapors.

• Ventilation: The laboratory should be well-ventilated to ensure low background levels of any potential contaminants.[2]

Mandatory Personal Protective Equipment (PPE)

A risk assessment is crucial for selecting the correct PPE for any given task.[10][11] For handling 2-[4-Bromo-2-(tert-butyl)phenoxy]acetic acid in solid form, the following are mandatory[12][13]:

PPE Item	Specification	Rationale and Best Practices
Eye Protection	Chemical safety goggles (ANSI Z87.1 rated)	Required for protection against dust and potential splashes.[13] A face shield should be worn over goggles when handling larger quantities or if there is a significant splash risk.[13]
Hand Protection	Nitrile gloves (powder-free)	Provides protection against incidental contact. For prolonged handling or immersion, double-gloving or using thicker, chemical-resistant gloves is recommended. Gloves should be inspected before use and changed immediately if contaminated.[13]
Body Protection	Flame-resistant laboratory coat	Protects skin and personal clothing from contamination.[11] The lab coat should be fully buttoned.
Respiratory Protection	Not typically required if handled in a fume hood.	If work outside a fume hood is unavoidable (e.g., during a large spill cleanup), a NIOSH-approved respirator with P100 (particulate) cartridges is necessary.[2]
Footwear	Closed-toe shoes	Required in all laboratory settings to protect against spills and falling objects.

Standard Operating Procedures for Safe Handling

Adherence to established protocols is the foundation of a safe research environment. The following step-by-step procedures should be adopted.

Protocol for Weighing and Preparing Solutions

• Preparation: Don all required PPE before entering the designated handling area. Ensure the chemical fume hood is operational and the work surface (sash down) is clean.

• Staging: Place all necessary equipment (spatula, weigh paper/boat, container for the solution, solvent) inside the fume hood before retrieving the chemical.

• Handling: Retrieve the container of 2-[4-Bromo-2-(tert-butyl)phenoxy]acetic acid. Open it only inside the fume hood.

• Weighing: Carefully transfer the desired amount of solid using a clean spatula. Avoid generating dust by moving slowly and deliberately.[2] Close the primary container immediately after dispensing.

• Solubilization: Add the solvent to the vessel containing the weighed solid. If necessary, cap and mix gently until dissolved.

• Cleanup: Dispose of the used weigh paper/boat in a designated solid chemical waste container. Clean the spatula thoroughly.

• Post-Handling: Remove gloves and wash hands thoroughly after the procedure is complete.

Storage Requirements

• Container: Store in the original, tightly sealed container.[1][3]

• Location: Keep in a cool, dry, and well-ventilated area designated for chemical storage.[2]

• Incompatibilities: Store away from strong oxidizing agents and strong bases, as these are common incompatibilities for phenoxyacetic acids.[2][3]

Emergency and Spill Response

Prompt and correct response to an emergency can significantly mitigate potential harm.

Exposure Procedures

Exposure Route	First Aid Measures
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]
Skin Contact	Remove contaminated clothing. Immediately wash skin with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation develops or persists.[2]
Inhalation	Move the affected person to fresh air. If not breathing, give artificial respiration. If breathing is difficult, provide oxygen. Seek immediate medical attention.[2]
Ingestion	Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[2]

Spill Cleanup Protocol

This protocol applies to small spills (less than 5 grams) within a chemical fume hood. For larger spills, evacuate the area and contact institutional safety personnel.

• Alert: Notify others in the immediate area.

• Isolate: Ensure the spill is contained within the fume hood.

• PPE: Wear the full mandatory PPE, including double nitrile gloves.

• Contain: Gently cover the solid spill with an absorbent material (e.g., vermiculite or sand) to prevent it from becoming airborne.

• Collect: Carefully sweep the material into a designated chemical waste container. Use a plastic dustpan and brush; avoid creating dust.[3]

• Decontaminate: Wipe the spill area with a suitable solvent (e.g., ethanol), followed by soap and water. Place all cleaning materials into the waste container.

• Dispose: Seal and label the waste container for pickup by environmental health and safety personnel.

Waste Disposal

All waste containing 2-[4-Bromo-2-(tert-butyl)phenoxy]acetic acid, including contaminated consumables and cleanup materials, must be treated as hazardous chemical waste.

• Containers: Use only approved, properly labeled hazardous waste containers.

• Segregation: Do not mix this waste with other waste streams unless explicitly permitted by your institution's safety office.

• Disposal: Follow all local, state, and federal regulations for hazardous waste disposal. Consult your Environmental Health and Safety (EHS) department for specific procedures.

Conclusion

While 2-[4-Bromo-2-(tert-butyl)phenoxy]acetic acid lacks a comprehensive, publicly available safety dossier, a robust safety protocol can be effectively implemented by analyzing its chemical structure and the known hazards of analogous compounds. By treating it with the caution afforded to an irritant and a potentially toxic substance, and by rigorously applying the engineering controls, personal protective equipment, and handling procedures outlined in this guide, researchers can work with this compound confidently and safely. The principles of proactive hazard assessment and strict adherence to established safety protocols remain the cornerstones of a secure research environment.

References

• Starek, A. (n.d.). Toxicity of selected brominated aromatic compounds. PubMed. Retrieved from [Link]

• ACS Material. (2020, July 14). PPE and Safety for Chemical Handling. Retrieved from [Link]

• DePierre, J. W. (n.d.). Mammalian Toxicity of Organic Compounds of Bromine and Iodine. ResearchGate. Retrieved from [Link]

• CHEMM. (n.d.). Personal Protective Equipment (PPE). Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Phenoxyacetic Acid. PubChem. Retrieved from [Link]

• Pereira, C., et al. (2021, September 15). Health toxicity effects of brominated flame retardants: From environmental to human exposure. PubMed. Retrieved from [Link]

• Loba Chemie. (n.d.). PHENOXYACETIC ACID FOR SYNTHESIS. Retrieved from [Link]

• Industrial Safety Tips. (2025, June 6). PPE For Chemical Handling With Example. Retrieved from [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - Phenoxyacetic acid, 98+%. Retrieved from [Link]

• NSP Coatings. (n.d.). Powder Coating Personal Protective Equipment (PPE) Requirements. Retrieved from [Link]

• Environmental Health and Safety, University of Washington. (n.d.). Personal Protective Equipment Requirements for Laboratories. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2-[4-Bromo-2-(tert-butyl)phenoxy]acetic acid. PubChem. Retrieved from [Link]

• Wikipedia. (n.d.). Polybrominated diphenyl ethers. Retrieved from [Link]

• GOV.UK. (2022, June 10). Bromine: toxicological overview. Retrieved from [Link]

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Unlocking the Mechanism: A Technical Guide to Identifying Biological Targets of 2-[4-Bromo-2-(tert-butyl)phenoxy]acetic acid

Introduction: Deconstructing a Molecule of Interest

The compound 2-[4-Bromo-2-(tert-butyl)phenoxy]acetic acid belongs to the broader class of phenoxyacetic acid derivatives. This structural family is a cornerstone in medicinal chemistry, with various analogs demonstrating a wide spectrum of pharmacological activities, including anti-inflammatory, antimicrobial, and herbicidal effects[1]. The specific substitutions on the phenyl ring and the acetic acid moiety are critical determinants of their biological activity. The presence of a bromine atom and a bulky tert-butyl group on the phenoxy ring of the molecule suggests the potential for specific interactions with biological macromolecules, warranting a thorough investigation into its mechanism of action.

This guide provides a comprehensive, technically-grounded framework for researchers and drug development professionals to identify and validate the potential biological targets of 2-[4-Bromo-2-(tert-butyl)phenoxy]acetic acid. We will move beyond theoretical postulations to outline actionable experimental strategies, underpinned by a rationale rooted in established drug discovery principles.

Part 1: Hypothesis Generation - Leveraging Structure-Activity Relationships (SAR)

Given the lack of specific target information for 2-[4-Bromo-2-(tert-butyl)phenoxy]acetic acid, our initial approach is to formulate hypotheses based on the known activities of structurally related phenoxyacetic acid derivatives.

The Anti-Inflammatory Hypothesis: Targeting Cyclooxygenase (COX) Enzymes

A significant number of phenoxyacetic acid derivatives have been developed as non-steroidal anti-inflammatory drugs (NSAIDs)[2]. Their mechanism often involves the inhibition of cyclooxygenase (COX) enzymes, which are key to the biosynthesis of prostaglandins, potent inflammatory mediators.

• Rationale: The core phenoxyacetic acid scaffold can mimic the binding of arachidonic acid in the active site of COX enzymes. The substituents on the phenyl ring can enhance binding affinity and selectivity for COX-2 over COX-1, potentially reducing gastrointestinal side effects[2]. The bromo and tert-butyl groups on our compound of interest may contribute to such selectivity.

The Antimicrobial Hypothesis: Disrupting Bacterial Pathways

Phenoxyacetic acid derivatives have also shown promise as antibacterial and anti-mycobacterial agents[1][3][4]. The targets in these contexts are diverse and can include enzymes essential for bacterial cell wall synthesis, DNA replication, or metabolic pathways.

• Rationale: The lipophilic nature of the substituted phenoxy ring can facilitate penetration of bacterial cell membranes. The acetic acid moiety can then interact with key active sites of bacterial enzymes. The specific halogen and alkyl substitutions can influence the spectrum and potency of antimicrobial activity.

Part 2: A Multi-pronged Strategy for Target Identification

A robust target identification strategy should employ both unbiased, discovery-oriented methods and hypothesis-driven validation approaches. This dual approach maximizes the probability of identifying the correct molecular target(s) and elucidating the compound's mechanism of action[5].

Unbiased (Phenotypic) Screening Approaches

These methods aim to identify the molecular target without prior assumptions.

This powerful technique involves chemically modifying the small molecule to serve as a "bait" to capture its interacting proteins from a complex biological sample, such as a cell lysate[6][7].

dot graph TD { A[Start: Synthesize Biotinylated Probe] --> B{Incubate with Cell Lysate}; B --> C[Capture on Streptavidin Beads]; C --> D{Wash to Remove Non-specific Binders}; D --> E[Elute Bound Proteins]; E --> F[Separate by SDS-PAGE]; F --> G[In-gel Digestion (Trypsin)]; G --> H[Identify Proteins by LC-MS/MS]; }

Figure 1: Workflow for Affinity-Based Target Identification.

Detailed Protocol: Biotin-Streptavidin Pulldown

• Probe Synthesis: Synthesize an analog of 2-[4-Bromo-2-(tert-butyl)phenoxy]acetic acid with a linker and a biotin tag. It is crucial to position the linker at a site that does not interfere with the compound's biological activity.

• Cell Lysate Preparation: Culture relevant cells (e.g., macrophages for inflammation studies, or a bacterial strain of interest) and prepare a native protein lysate.

• Incubation: Incubate the biotinylated probe with the cell lysate to allow for binding to its target protein(s). Include a control with a non-biotinylated competitor compound to distinguish specific from non-specific binding.

• Capture: Add streptavidin-coated magnetic beads to the lysate to capture the biotinylated probe along with its bound proteins[6].

• Washing: Perform a series of stringent washes to remove proteins that are non-specifically bound to the beads or the probe.

• Elution: Elute the specifically bound proteins from the beads.

• Protein Identification: Separate the eluted proteins by SDS-PAGE, excise the protein bands, and identify them using mass spectrometry (LC-MS/MS)[7].

DARTS is a label-free method that leverages the principle that the binding of a small molecule can stabilize its target protein against proteolysis[6][7].

dot graph TD { A[Start: Incubate Cell Lysate with Compound] --> B{Treat with Protease (e.g., Pronase)}; B --> C[Stop Proteolysis]; C --> D[Separate Proteins by SDS-PAGE]; D --> E[Visualize Protein Bands]; E --> F{Compare with Control (No Compound)}; F --> G[Excise Stabilized Band for MS Analysis]; }

Figure 2: Workflow for the DARTS Method.

Detailed Protocol: DARTS Assay

• Incubation: Treat a cell lysate with 2-[4-Bromo-2-(tert-butyl)phenoxy]acetic acid over a range of concentrations. A vehicle-only control is essential.

• Protease Digestion: Add a non-specific protease, such as pronase, to each sample and incubate for a defined period.

• Quenching: Stop the digestion by adding a protease inhibitor and denaturing the sample.

• Analysis: Separate the protein fragments by SDS-PAGE. The target protein, stabilized by the compound, will be more resistant to digestion and will appear as a more prominent band compared to the control lane.

• Identification: Excise the stabilized band and identify the protein by mass spectrometry.

Hypothesis-Driven (Target-Based) Approaches

These methods are used to confirm if the compound interacts with a hypothesized target.

If a specific enzyme is hypothesized as the target (e.g., COX-2), direct enzymatic assays are the gold standard for validation.

Detailed Protocol: COX-2 Inhibition Assay

• Assay Setup: Use a commercial COX-2 inhibitor screening kit or a purified recombinant COX-2 enzyme. The assay typically measures the production of prostaglandin G2.

• Compound Incubation: Incubate the purified COX-2 enzyme with a range of concentrations of 2-[4-Bromo-2-(tert-butyl)phenoxy]acetic acid.

• Substrate Addition: Add arachidonic acid to initiate the enzymatic reaction.

• Detection: Measure the enzymatic activity using a colorimetric or fluorescent probe.

• Data Analysis: Calculate the IC50 value, which represents the concentration of the compound required to inhibit 50% of the enzyme's activity.

CETSA is a powerful technique to confirm target engagement in a cellular context. It is based on the principle that a compound binding to its target protein increases the protein's thermal stability.

Detailed Protocol: CETSA

• Cell Treatment: Treat intact cells with 2-[4-Bromo-2-(tert-butyl)phenoxy]acetic acid or a vehicle control.

• Heating: Heat the cell suspensions to a range of temperatures.

• Lysis and Centrifugation: Lyse the cells and separate the soluble fraction (containing stabilized, non-denatured proteins) from the precipitated, denatured proteins by centrifugation.

• Detection: Analyze the amount of the putative target protein remaining in the soluble fraction by Western blotting or other quantitative protein detection methods.

• Analysis: A shift in the melting curve of the target protein in the presence of the compound indicates direct binding.

Part 3: Data Interpretation and Validation

The identification of a potential target is the beginning of a rigorous validation process. The following table summarizes the expected outcomes and interpretations from the proposed experiments.

Experimental Approach	Primary Outcome	Interpretation for Target Validation
Affinity-Based Proteomics	List of proteins identified by LC-MS/MS.	A strong candidate will be consistently identified and show reduced binding in the presence of a competitor.
DARTS	Identification of a protein band that is protected from proteolysis.	Confirms a direct binding interaction between the compound and the protein.
Enzymatic Assays	IC50 value for enzyme inhibition.	A low IC50 value provides strong evidence for the compound being a potent inhibitor of the enzyme.
CETSA	A shift in the thermal denaturation profile of a protein.	Demonstrates target engagement in a physiological cellular environment.

Part 4: Future Directions and Therapeutic Implications

Once a primary target is identified and validated, further studies are necessary to understand the full biological consequences of this interaction. This includes:

• Pathway Analysis: Investigating the downstream effects of target modulation on cellular signaling pathways.

• In Vivo Studies: Assessing the compound's efficacy and safety in relevant animal models of disease.

• Structure-Based Drug Design: If the target is a protein with a known 3D structure, co-crystallization studies can reveal the precise binding mode, enabling the rational design of more potent and selective analogs.

The identification of the biological target(s) of 2-[4-Bromo-2-(tert-butyl)phenoxy]acetic acid will be a pivotal step in determining its therapeutic potential. A thorough and systematic approach, as outlined in this guide, will provide the necessary evidence to advance this compound through the drug discovery and development pipeline.

References

• Target identification of small molecules: an overview of the current applications in drug discovery - PMC. (2023, October 10).
• Target Identification and Validation (Small Molecules) - University College London.
• Identification of Direct Protein Targets of Small Molecules | ACS Chemical Biology. (2010, November 16).
• Small-molecule Target and Pathway Identification - Broad Institute.
• Biological Profile and Synthesis of Phenoxyacetic Acid Derivatives: A Review - Jetir.Org.
• 2-[4-Bromo-2-(tert-butyl)phenoxy]acetic acid | C12H15BrO3 | CID 719761 - PubChem.
• Design, Synthesis, and Biological Evaluation of Novel Phenoxy Acetic Acid Derivatives as Selective COX-2 Inhibitors Coupled with Comprehensive Bio-Pharmacological Inquiry, Histopathological Profiling, and Toxicological Scrutiny - MDPI. (2024, March 15).
• Synthesis and evaluation of phenoxy acetic acid derivatives as anti-mycobacterial agents | Request PDF - ResearchGate.
• Synthesis and evaluation of phenoxy acetic acid derivatives as [corrected] anti-mycobacterial agents - PubMed. (2006, September 1).

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• 7. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

The Versatile Scaffold: Harnessing 2-[4-Bromo-2-(tert-butyl)phenoxy]acetic Acid in Modern Medicinal Chemistry

Introduction: In the landscape of contemporary drug discovery, the identification and optimization of privileged scaffolds are paramount to the efficient development of novel therapeutic agents. Among these, the phenoxyacetic acid motif has emerged as a recurring structural element in a multitude of pharmacologically active compounds.[1] This guide focuses on a particularly promising, yet underexplored, member of this family: 2-[4-Bromo-2-(tert-butyl)phenoxy]acetic acid . The strategic placement of a bromine atom and a bulky tert-butyl group on the phenoxy ring offers a unique combination of physicochemical properties, rendering it an attractive starting point for the synthesis of diverse compound libraries with potential applications across various therapeutic areas.

This document serves as a comprehensive resource for researchers, scientists, and drug development professionals, providing in-depth application notes and detailed protocols for the synthesis, derivatization, and potential pharmacological exploration of this versatile scaffold.

The Strategic Advantage of the 2-[4-Bromo-2-(tert-butyl)phenoxy]acetic Acid Scaffold

The unique substitution pattern of this scaffold imparts several desirable features for medicinal chemistry applications:

• The Bromine Handle: The presence of a bromine atom at the 4-position of the phenyl ring provides a valuable synthetic handle for further chemical modifications. It can readily participate in a variety of cross-coupling reactions, such as Suzuki, Sonogashira, and Buchwald-Hartwig couplings, allowing for the introduction of diverse aryl, heteroaryl, and alkyl groups. This facilitates the exploration of structure-activity relationships (SAR) and the fine-tuning of biological activity. Furthermore, the electron-withdrawing nature of bromine can influence the acidity of the carboxylic acid and the overall electronic properties of the molecule, potentially impacting target binding.

• The Tert-butyl Anchor: The bulky tert-butyl group at the 2-position serves as a conformational anchor, restricting the rotation of the phenoxy ring. This can lead to more defined ligand-receptor interactions and improved selectivity for the biological target. The lipophilicity of the tert-butyl group can also enhance membrane permeability and oral bioavailability, key pharmacokinetic properties.

• The Phenoxyacetic Acid Core: This well-established pharmacophore is known to interact with a range of biological targets. The carboxylic acid moiety can form crucial hydrogen bonds and ionic interactions with receptor active sites. Its acidity can be modulated by the substituents on the phenyl ring, influencing its ionization state at physiological pH.

Synthesis of the Scaffold and Starting Material

A robust and reproducible synthetic route is the foundation of any successful medicinal chemistry campaign. The following section details the synthesis of the 2-[4-Bromo-2-(tert-butyl)phenoxy]acetic acid scaffold, beginning with the preparation of its key precursor, 4-Bromo-2-tert-butylphenol.

Protocol 1: Synthesis of 4-Bromo-2-tert-butylphenol

This protocol outlines the bromination of 2-tert-butylphenol to yield the necessary starting material.

Materials:

• 2-tert-butylphenol

• Bromine

• Chloroform

• Carbon tetrachloride

• Dichloromethane

• 1% aqueous sodium thiosulfate solution

• Saturated brine

• Magnesium sulfate (anhydrous)

• Round-bottom flask

• Dropping funnel

• Magnetic stirrer

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure: [2]

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 2-tert-butylphenol (1 equivalent) in a 1:1 (v/v) mixture of chloroform and carbon tetrachloride.

• Cool the solution to 0°C using an ice bath.

• Prepare a solution of bromine (1.05 equivalents) in chloroform.

• Add the bromine solution dropwise to the cooled solution of 2-tert-butylphenol over a period of 2 hours under a nitrogen atmosphere. Monitor the reaction until a faint red color persists.

• After the addition is complete, purge the reaction mixture with nitrogen overnight to remove excess bromine.

• Dilute the resulting solution with dichloromethane.

• Wash the organic layer sequentially with 1% aqueous sodium thiosulfate solution and saturated brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to obtain 4-Bromo-2-tert-butylphenol as an oil.

Protocol 2: Synthesis of 2-[4-Bromo-2-(tert-butyl)phenoxy]acetic Acid

This protocol describes the Williamson ether synthesis to construct the final scaffold.

Materials:

• 4-Bromo-2-tert-butylphenol

• Ethyl bromoacetate

• Potassium carbonate (anhydrous)

• Acetone

• Sodium hydroxide

• Ethanol

• Water

• Hydrochloric acid (2M)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer

• Heating mantle

• Büchner funnel

• Filter paper

Procedure: (Adapted from general phenoxyacetic acid synthesis protocols[3])

• Ester Formation:

  • To a round-bottom flask, add 4-Bromo-2-tert-butylphenol (1 equivalent), anhydrous potassium carbonate (1.5 equivalents), and acetone.

  • Stir the suspension and add ethyl bromoacetate (1.2 equivalents).

  • Attach a reflux condenser and heat the mixture to reflux for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • After completion, cool the mixture to room temperature and filter to remove the inorganic salts.

  • Concentrate the filtrate under reduced pressure to obtain the crude ethyl 2-[4-Bromo-2-(tert-butyl)phenoxy]acetate.

• Hydrolysis:

  • Dissolve the crude ester in a mixture of ethanol and 10% aqueous sodium hydroxide solution.

  • Stir the mixture at room temperature overnight or gently heat to reflux for 1-2 hours until the ester is fully hydrolyzed (monitored by TLC).

  • Cool the reaction mixture and remove the ethanol under reduced pressure.

  • Dilute the remaining aqueous solution with water and wash with a non-polar solvent like ether or ethyl acetate to remove any unreacted starting material.

  • Acidify the aqueous layer to pH 1-2 with 2M hydrochloric acid, which will cause the product to precipitate.

  • Collect the white precipitate by vacuum filtration, wash with cold water, and dry under vacuum to yield 2-[4-Bromo-2-(tert-butyl)phenoxy]acetic acid.

Application in Medicinal Chemistry: Derivatization Strategies and Potential Therapeutic Targets

The true utility of the 2-[4-Bromo-2-(tert-butyl)phenoxy]acetic acid scaffold lies in its potential for derivatization to generate a diverse library of compounds for biological screening. The carboxylic acid moiety and the bromine atom are the primary points for chemical modification.

Derivatization of the Carboxylic Acid Group

Modification of the carboxylic acid is a common strategy to improve pharmacokinetic properties, such as oral absorption and metabolic stability, or to introduce new interacting moieties.

• Amide Formation: The carboxylic acid can be readily converted to a wide range of amides by coupling with primary or secondary amines using standard peptide coupling reagents like HATU, HBTU, or EDC/HOBt.[4][5] This allows for the introduction of various substituents to probe for additional binding interactions.

• Esterification: Conversion to esters can serve as a prodrug strategy, where the ester is hydrolyzed in vivo to release the active carboxylic acid.[6] This can improve bioavailability by masking the polar carboxylic acid group.

Protocol 3: General Procedure for Amide Coupling

Materials:

• 2-[4-Bromo-2-(tert-butyl)phenoxy]acetic acid

• Amine (primary or secondary)

• HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)

• Round-bottom flask

• Magnetic stirrer

• Nitrogen atmosphere

Procedure: [5]

• Dissolve 2-[4-Bromo-2-(tert-butyl)phenoxy]acetic acid (1 equivalent) in anhydrous DMF under a nitrogen atmosphere.

• Add HATU (1.1 equivalents) and DIPEA (2.5 equivalents) to the solution and stir for 10 minutes at room temperature.

• Add the desired amine (1.2 equivalents) to the reaction mixture.

• Stir the reaction at room temperature for 4-12 hours, monitoring completion by TLC.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash with saturated aqueous sodium bicarbonate solution, water, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Derivatization via the Bromine Atom

The bromine atom at the 4-position is a versatile handle for introducing structural diversity through various cross-coupling reactions.

Caption: Cross-coupling reactions at the bromine position.

Potential Therapeutic Applications

Derivatives of the phenoxyacetic acid scaffold have demonstrated a wide range of biological activities, suggesting several promising avenues for drug discovery programs utilizing 2-[4-Bromo-2-(tert-butyl)phenoxy]acetic acid.

1. Anti-inflammatory Agents (COX-2 Inhibitors):

Recent studies have highlighted the potential of phenoxyacetic acid derivatives as selective cyclooxygenase-2 (COX-2) inhibitors.[7][8] The presence of a bromine atom on the phenoxy ring has been shown to enhance COX-2 inhibitory activity and selectivity.[7] The 2-[4-Bromo-2-(tert-butyl)phenoxy]acetic acid scaffold is therefore an excellent starting point for the design of novel anti-inflammatory agents with potentially improved efficacy and safety profiles.

Table 1: COX-2 Inhibition by Bromo-substituted Phenoxyacetic Acid Derivatives [7]

Compound ID	R Group on Amide	COX-1 IC₅₀ (µM)	COX-2 IC₅₀ (µM)	Selectivity Index (COX-1/COX-2)
5d	Phenyl	9.03	0.08	112.88
5e	4-Methylphenyl	7.00	0.07	100.00
5f	4-Chlorophenyl	8.00	0.06	133.33
7b	(structure)	5.93	0.06	98.83

2. Antiepileptic Agents:

Interestingly, compounds that exhibit potent anti-inflammatory activity have also shown promise as anticonvulsant agents.[9] The neuroinflammatory component of epilepsy is increasingly recognized, and dual anti-inflammatory/anticonvulsant activity is a highly desirable therapeutic profile. Derivatives of this scaffold could be evaluated in preclinical models of epilepsy.

3. Other Potential Applications:

The broader class of phenoxyacetic acid derivatives has been investigated for a variety of other biological activities, including:

• Antioxidant activity [1]

• Antibacterial and antifungal activity [1]

• Aldose reductase inhibition (relevant for diabetic complications)[1]

Experimental Workflows

A typical drug discovery workflow utilizing this scaffold would involve the following stages:

Caption: Drug discovery workflow using the scaffold.

Conclusion

2-[4-Bromo-2-(tert-butyl)phenoxy]acetic acid represents a promising and versatile scaffold for medicinal chemistry. Its strategic substitution provides multiple avenues for chemical modification, allowing for the generation of diverse compound libraries. The established pharmacological potential of the broader phenoxyacetic acid class, particularly in the areas of inflammation and neuroscience, provides a strong rationale for the exploration of derivatives of this scaffold. The detailed protocols and application notes provided herein are intended to empower researchers to unlock the full potential of this valuable building block in the quest for novel and effective therapeutics.

References

• Organic Syntheses. (n.d.). METHYLALUMINUM BIS(4-BROMO-2,6-DI-tert-BUTYLPHENOXIDE). [Link]

• Jetir. (2023). Biological Profile and Synthesis of Phenoxyacetic Acid Derivatives: A Review. JETIR. [Link]

• Gao, F., et al. (2018). Direct amidation of non-activated phenylacetic acid and benzylamine derivatives catalysed by NiCl2. Royal Society Open Science, 5(2), 171897. [Link]

• Amerigo Scientific. (n.d.). 4-Bromo-2,6-di-tert-butylphenol (98%). [Link]

• Abdel-Maksoud, M. S., et al. (2024). Design, Synthesis, and Biological Evaluation of Novel Phenoxy Acetic Acid Derivatives as Selective COX-2 Inhibitors Coupled with Comprehensive Bio-Pharmacological Inquiry, Histopathological Profiling, and Toxicological Scrutiny. Molecules, 29(6), 1303. [Link]

• Reddy, S. M., et al. (2020). Synthesis of Phenoxy Acetic Acid Esters of Phenols Using Phosphonitrilic Chloride as an Activator. Journal of Chemical and Pharmaceutical Research, 12(3), 10-14. [Link]

• Google Patents. (n.d.).

• Ali, I., et al. (2021). Recent investigations into synthesis and pharmacological activities of phenoxy acetamide and its derivatives (chalcone, indole and quinoline) as possible therapeutic candidates. Future Journal of Pharmaceutical Sciences, 7(1), 31. [Link]

• Gáspár, A., et al. (2024). Derivatization of carboxylic groups prior to their LC analysis - A review. Analytica Chimica Acta, 1300, 342435. [Link]

• Journal of Chemical and Pharmaceutical Research. (n.d.). Synthesis of Phenoxy Acetic Acid Esters of Phenols Using Phosphonitrilic Chloride as an Activator | Abstract. [Link]

• ResearchGate. (n.d.). Derivatization methods for the LC-MS/MS analyses of carboxylic acids. [Link]

• ResearchGate. (n.d.). (PDF) Synthesis of New Sulphonamide Phenoxyacetic Derivatives. [Link]

• PubMed. (2024). Design, Synthesis, and Biological Evaluation of Novel Phenoxy Acetic Acid Derivatives as Selective COX-2 Inhibitors Coupled with Comprehensive Bio-Pharmacological Inquiry, Histopathological Profiling, and Toxicological Scrutiny. [Link]

• Supporting Information. (n.d.). 2 - Supporting Information. [Link]

• Chromatography Forum. (2010). derivatization method for carboxylic acid ?. [Link]

• Abdel-Maksoud, M. S., et al. (2024). Discovery and characterization of phenoxyacetic acid derivatives as potential antiepileptic agents. bioRxiv. [Link]

• PubChem. (n.d.). 4-Bromo-2-tert-butylphenol. [Link]

• Wikipedia. (n.d.). Penicillin. [Link]

• Current Chemistry Letters. (2022). Process optimization for acid-amine coupling: a catalytic approach. [Link]

• Fisher Scientific. (n.d.). Amide Synthesis. [Link]

• Organic Chemistry Portal. (n.d.). Amide synthesis by acylation. [Link]

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• 8. Design, Synthesis, and Biological Evaluation of Novel Phenoxy Acetic Acid Derivatives as Selective COX-2 Inhibitors Coupled with Comprehensive Bio-Pharmacological Inquiry, Histopathological Profiling, and Toxicological Scrutiny - PubMed [pubmed.ncbi.nlm.nih.gov]
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Application Note: High-Purity Recrystallization of 2-[4-Bromo-2-(tert-butyl)phenoxy]acetic Acid

Abstract

This document provides a detailed technical guide for the purification of 2-[4-Bromo-2-(tert-butyl)phenoxy]acetic acid via recrystallization. Aimed at researchers, chemists, and drug development professionals, this application note outlines the fundamental principles, optimized protocols, and analytical validation methods necessary to achieve high-purity material suitable for downstream applications. We present two robust protocols—a primary single-solvent method and a secondary solvent-antisolvent technique—explaining the scientific rationale behind each step to ensure reproducibility and success.

Introduction and Scientific Context

2-[4-Bromo-2-(tert-butyl)phenoxy]acetic acid is a substituted phenoxyacetic acid derivative. Compounds within this class are of significant interest in pharmaceutical and agrochemical research due to their biological activities. The precise substitution pattern on the aromatic ring, including the bulky tert-butyl group and the bromine atom, suggests potential for targeted biological interactions. As with any active pharmaceutical ingredient (API) precursor or research compound, achieving a high degree of chemical purity is paramount. Impurities, even in trace amounts, can lead to misleading biological data, undesirable side reactions, and challenges in regulatory compliance.

Recrystallization remains a powerful, cost-effective, and scalable technique for the purification of solid organic compounds. The process leverages differences in solubility between the target compound and its impurities in a chosen solvent system as a function of temperature. This guide provides a comprehensive framework for developing and executing a successful recrystallization strategy for this specific molecule.

Physicochemical Profile of the Target Compound

A thorough understanding of the compound's properties is the foundation of a logical purification strategy.

Property	Value	Source
Molecular Formula	C₁₂H₁₅BrO₃	PubChem CID 719761[1]
Molecular Weight	287.15 g/mol	PubChem CID 719761[1]
IUPAC Name	2-(4-bromo-2-tert-butylphenoxy)acetic acid	PubChem CID 719761[1]
Predicted XLogP3	3.9	PubChem CID 719761[1]
Appearance	White to off-white crystalline solid (Typical)	Inferred

The molecule possesses both hydrophobic regions (the brominated phenyl ring with a tert-butyl group) and a hydrophilic region (the carboxylic acid moiety). This amphiphilic nature is a key consideration for solvent selection. The high predicted octanol-water partition coefficient (XLogP3) of 3.9 indicates a significant nonpolar character.[1]

The Science of Solvent Selection for Recrystallization

The ideal recrystallization solvent should exhibit a steep solubility curve for the target compound—high solubility at elevated temperatures and low solubility at ambient or sub-ambient temperatures. This differential ensures maximum recovery of the purified solid upon cooling.

Core Principles for Solvent Selection:

• "Like Dissolves Like": The compound's polarity suggests solubility in moderately polar organic solvents.

• Impurity Profile: The solvent should ideally keep impurities dissolved at low temperatures or render them insoluble at high temperatures. Common impurities may include starting materials like 4-bromo-2-(tert-butyl)phenol or isomeric byproducts.

• Chemical Inertness: The solvent must not react with the acetic acid functionality.

• Volatility: The solvent should have a relatively low boiling point to facilitate easy removal from the final product without requiring excessively high temperatures.

Recommended Solvent Systems

Based on the structure and empirical data from related phenoxyacetic acids, the following systems are recommended for initial screening.[2][3][4]

Solvent System	Rationale	Boiling Point (°C)
Ethanol/Water	Good "solvent/anti-solvent" pair. The compound is likely soluble in hot ethanol, and its solubility decreases significantly with the addition of water.	78 (Ethanol)
Isopropanol	A single solvent that often provides a good solubility gradient for moderately polar compounds.	82
Toluene	A nonpolar aromatic solvent that can be effective for compounds with significant aromatic character. May require a co-solvent.	111
Ethyl Acetate/Hexane	A common "solvent/anti-solvent" system for purifying moderately polar compounds from nonpolar impurities.	77 (Ethyl Acetate)

Experimental Protocols

Safety Precaution: Always perform these procedures in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and chemical-resistant gloves.

Protocol 1: Single-Solvent Recrystallization (Isopropanol - Primary Method)

This protocol is the preferred method due to its simplicity and effectiveness.

Methodology:

• Dissolution: Place the crude 2-[4-Bromo-2-(tert-butyl)phenoxy]acetic acid (e.g., 5.0 g) into an Erlenmeyer flask equipped with a magnetic stir bar. Add a minimal amount of isopropanol (e.g., 15-20 mL) to create a slurry.

• Heating: Gently heat the mixture on a hotplate with stirring. Add isopropanol in small portions (1-2 mL at a time) until the solid completely dissolves. Expert Tip: Avoid adding a large excess of solvent, as this will reduce the final yield.

• Decolorization (Optional): If the solution is colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Reheat the mixture to boiling for a few minutes.

• Hot Filtration (Optional): If charcoal was added or if insoluble impurities are visible, perform a hot filtration through a pre-warmed filter funnel with fluted filter paper into a clean, pre-warmed flask. This step is critical to remove impurities that are insoluble in the hot solvent.

• Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly to room temperature on the benchtop. Slow cooling is crucial for the formation of large, well-defined crystals, which are typically higher in purity.

• Yield Maximization: Once the flask has reached room temperature, place it in an ice-water bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals on the filter with a small amount of ice-cold isopropanol to remove any residual soluble impurities.

• Drying: Dry the purified crystals in a vacuum oven at a moderate temperature (e.g., 40-50 °C) until a constant weight is achieved.

Workflow: Single-Solvent Recrystallization

Caption: Workflow for the single-solvent recrystallization protocol.

Protocol 2: Solvent-Antisolvent Recrystallization (Ethyl Acetate/Hexane)

This method is useful when a single suitable solvent cannot be identified or when impurities are particularly challenging to remove.

Methodology:

• Dissolution: In an Erlenmeyer flask, dissolve the crude solid in the minimum amount of warm ethyl acetate (the "solvent").

• Antisolvent Addition: While stirring, slowly add hexane (the "antisolvent") dropwise to the warm solution until a persistent cloudiness (turbidity) is observed. This indicates the point of saturation.

• Clarification: Add a few drops of warm ethyl acetate to redissolve the precipitate and obtain a clear solution.

• Crystallization: Cover the flask and allow it to cool slowly to room temperature, followed by cooling in an ice bath as described in Protocol 1.

• Isolation, Washing & Drying: Collect, wash (with a cold mixture of ethyl acetate/hexane), and dry the crystals as detailed in Protocol 1.

Purity Validation and Quality Control

A successful recrystallization must be validated by analytical methods. The protocol is self-validating when these checks confirm a significant increase in purity.

Technique	Purpose	Expected Result for High-Purity Sample
Melting Point	Assess purity and identity	A sharp melting point range (e.g., < 1-2 °C). Impurities typically depress and broaden the melting range.
Thin-Layer Chromatography (TLC)	Rapidly screen for impurities	A single, well-defined spot with no tailing. The Rբ value should be consistent.
HPLC	Quantify purity	Purity > 99.0% (by area normalization).
¹H NMR Spectroscopy	Confirm structure and detect impurities	Clean spectrum with correct chemical shifts, integration values, and coupling constants. Absence of signals corresponding to impurities or residual solvents.

Causality and Mechanistic Insights

Understanding the "why" behind each step is crucial for troubleshooting and adaptation.

Solubility, Temperature, and Purity Relationship

Caption: The relationship between temperature, solubility, and purification.

• Slow Cooling: Promotes thermodynamic equilibrium, allowing molecules of the target compound to selectively incorporate into a growing crystal lattice. Rapid cooling can trap impurities within the crystal structure.

• Hot Filtration: This step is mechanically separating insoluble impurities (e.g., dust, inorganic salts, or polymeric byproducts) from the dissolved product. Performing this step quickly and with pre-heated equipment prevents premature crystallization of the product.

• Cold Solvent Wash: The final wash removes the "mother liquor" adhering to the crystal surfaces. This liquor is saturated with soluble impurities. Using a minimal amount of ice-cold solvent is critical to prevent significant dissolution of the purified product.

Troubleshooting

Problem	Probable Cause(s)	Solution(s)
No Crystals Form	Too much solvent used; compound is too soluble at low temperatures.	1. Evaporate some solvent and re-cool. 2. Scratch the inside of the flask with a glass rod to induce nucleation. 3. Add a "seed crystal" from a previous batch.
Oiling Out	Solution is supersaturated; compound's melting point is below the solvent's boiling point.	1. Re-heat the solution to dissolve the oil. 2. Add slightly more solvent. 3. Allow the solution to cool even more slowly.
Low Recovery	Too much solvent used; crystals washed with too much or warm solvent; premature crystallization during hot filtration.	1. Reduce the initial volume of solvent. 2. Ensure wash solvent is ice-cold and used sparingly. 3. Ensure filtration apparatus is pre-heated.
Poor Purity Improvement	Inappropriate solvent choice; cooling was too rapid.	1. Re-evaluate solvent selection with small-scale tests. 2. Ensure a slow cooling rate. A second recrystallization may be necessary.

References

• PubChem National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 719761, 2-[4-Bromo-2-(tert-butyl)phenoxy]acetic acid. Available at: [Link]

• Quora Discussion. How to recrystallize phenoxyacetic acid. Available at: [Link]

• Journal of Chemical and Pharmaceutical Research (JOCPR). Synthesis of Phenoxy Acetic Acid Esters of Phenols Using Phosphonitrilic Chloride as an Activator. Available at: [Link]

• Organic Syntheses. METHYLALUMINUM BIS(4-BROMO-2,6-DI-tert-BUTYLPHENOXIDE). Available at: [Link]

• Google Patents.CN103058855A - Method for synthesizing phenoxyacetic acid derivative.

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• 4. Organic Syntheses Procedure [orgsyn.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Temperature for Nucleophilic Substitution of Chloroacetic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth technical support for optimizing the reaction temperature in the nucleophilic substitution of chloroacetic acid. It is designed to move beyond simple protocols and offer a deeper understanding of the underlying principles, empowering you to troubleshoot and refine your experimental design.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle for optimizing reaction temperature in this substitution reaction?

The optimization of reaction temperature is governed by the Arrhenius equation, which mathematically describes the relationship between temperature and the rate of a chemical reaction.[1][2][3] In essence, increasing the temperature provides the reactant molecules with greater kinetic energy.[1][4] This increases the frequency of collisions and, more importantly, the proportion of molecules that possess the necessary activation energy (Ea) to overcome the energy barrier and form products.[1][4][5] A general rule of thumb is that for many reactions, a 10°C rise in temperature can approximately double the reaction rate.[2][5]

However, simply increasing the temperature is not always the optimal strategy. Higher temperatures can also accelerate undesirable side reactions, leading to a decrease in yield and purity of the desired product. Therefore, the goal is to find a temperature that maximizes the rate of the desired nucleophilic substitution while minimizing the formation of byproducts.

Q2: How does the choice of nucleophile influence the optimal reaction temperature?

The nature of the nucleophile is a critical factor. Stronger nucleophiles are inherently more reactive and can often achieve a desirable reaction rate at lower temperatures.[6][7] Weaker nucleophiles, on the other hand, may require higher temperatures to proceed at a practical rate.

For the substitution of chloroacetic acid, common nucleophiles include ammonia, amines, and hydroxide ions.[8][9][10] Ammonia and primary amines are relatively strong nucleophiles and can often react effectively at or slightly above room temperature.[8][11] For instance, the synthesis of glycine from chloroacetic acid and ammonia can be carried out at room temperature over 48 hours or at slightly elevated temperatures (40-50°C) for a shorter duration.[8][9] Conversely, if a weaker nucleophile is employed, a higher reaction temperature will likely be necessary to achieve a comparable reaction rate.

Q3: What role does the solvent play in determining the optimal temperature?

The solvent has a profound impact on the reaction rate and, consequently, the optimal temperature.[6][12] Nucleophilic substitution reactions, particularly SN2 reactions which are common for primary halides like chloroacetic acid, are sensitive to the solvent's properties.[6][13]

• Polar Aprotic Solvents (e.g., DMSO, DMF, acetone): These solvents are generally preferred for SN2 reactions.[6][13][14] They can solvate the cation of the nucleophilic salt but do not strongly solvate the anionic nucleophile. This leaves the nucleophile "naked" and more reactive, often allowing for lower reaction temperatures.[14]

• Polar Protic Solvents (e.g., water, ethanol): These solvents can form strong hydrogen bonds with the nucleophile, creating a "solvent cage" that hinders its ability to attack the electrophilic carbon.[6][14][15] This reduces the nucleophile's reactivity and typically necessitates higher temperatures to achieve a reasonable reaction rate.[14][15]

Therefore, when selecting a reaction temperature, you must consider the solvent system. A reaction that proceeds efficiently at 50°C in DMSO might require 80°C or higher in water to achieve a similar rate.

Troubleshooting Guide

Problem 1: The reaction is too slow or not proceeding to completion.

Possible Cause 1: Insufficient Temperature. The most straightforward reason for a slow reaction is that the temperature is too low to provide enough molecules with the required activation energy.

Solution:

• Gradual Temperature Increase: Incrementally increase the reaction temperature by 10-20°C and monitor the progress.

• Analytical Monitoring: Utilize techniques like Thin-Layer Chromatography (TLC), High-Performance Liquid Chromatography (HPLC), or Nuclear Magnetic Resonance (NMR) spectroscopy to track the disappearance of starting material and the appearance of the product.[16][17][18] This will provide quantitative data on how the rate changes with temperature.

• Consider the Arrhenius Equation: A plot of ln(k) versus 1/T (where k is the rate constant and T is the absolute temperature) can be used to determine the activation energy and predict the rate at different temperatures.[1]

Possible Cause 2: Poor Nucleophile or Solvent Choice. As discussed in the FAQs, a weak nucleophile or a polar protic solvent can significantly slow the reaction.

Solution:

• Stronger Nucleophile: If possible, consider using a more potent nucleophile.

• Solvent Exchange: Switching to a polar aprotic solvent can dramatically increase the reaction rate, potentially avoiding the need for very high temperatures.[6][14]

Problem 2: The reaction is fast, but the yield of the desired product is low, with significant byproduct formation.

Possible Cause: Temperature is too high. Elevated temperatures can promote side reactions, such as elimination or decomposition of the starting materials or products. For chloroacetic acid, side reactions can include the formation of glycolic acid through hydrolysis if water is present.

Solution:

• Lower the Temperature: Reduce the reaction temperature in 10-20°C increments. While this will slow down the desired reaction, it may slow down the side reactions to a greater extent, leading to a higher overall yield of the pure product.

• Time-Course Study: Run the reaction at a lower temperature for a longer period. It's often better to have a slower, more selective reaction than a fast, non-selective one.

• Controlled Addition: If the reaction is highly exothermic, consider adding the nucleophile or chloroacetic acid dropwise to maintain better temperature control.

Problem 3: The reaction mixture is darkening or showing signs of decomposition.

Possible Cause: Thermal Instability. Chloroacetic acid or the product may be degrading at the reaction temperature.

Solution:

• Immediate Temperature Reduction: Lower the temperature significantly.

• Literature Review: Consult the safety data sheet (SDS) and literature for the thermal stability of your reactants and products.[19][20][21][22] Chloroacetic acid itself is corrosive and toxic, and its decomposition can release hazardous fumes.[19][20][22][23]

• Inert Atmosphere: Consider running the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidative decomposition.

Experimental Protocols

Protocol 1: Determining the Optimal Reaction Temperature

This protocol outlines a general workflow for identifying the optimal temperature for your specific nucleophilic substitution of chloroacetic acid.

Materials:

• Chloroacetic acid

• Selected nucleophile

• Chosen solvent

• Reaction vessel with temperature control (e.g., oil bath, heating mantle with a thermocouple)

• Magnetic stirrer and stir bar

• Apparatus for monitoring the reaction (TLC plates, HPLC vials, NMR tubes, etc.)

Procedure:

• Initial Small-Scale Reactions: Set up a series of small-scale reactions in parallel. A typical starting point would be to test temperatures at 10-20°C intervals (e.g., 30°C, 50°C, 70°C).

• Reaction Monitoring: At regular time intervals (e.g., every 30-60 minutes), take a small aliquot from each reaction mixture.

• Analysis: Analyze the aliquots using your chosen analytical method (e.g., TLC, HPLC, NMR) to determine the extent of conversion.[16][17]

• Data Evaluation: Compare the reaction rates and the formation of any byproducts at each temperature.

• Optimization: Based on the results, you can narrow down the temperature range for further optimization or select the temperature that provides the best balance of reaction rate and product purity.

Protocol 2: Synthesis of Glycine from Chloroacetic Acid and Ammonia

This is an example of a well-established procedure where the temperature is a key parameter.[8][9][11][24]

Materials:

• Chloroacetic acid

• Concentrated aqueous ammonia

• Reaction flask

• Stirring apparatus

Procedure (Room Temperature Method): [8][11]

• In a suitable reaction flask, dissolve chloroacetic acid in an excess of concentrated aqueous ammonia with stirring.

• Allow the solution to stand at room temperature for approximately 48 hours.

• Monitor the reaction for the consumption of chloroacetic acid.

Procedure (Elevated Temperature Method): [9]

• In a reaction flask equipped with a reflux condenser, dissolve chloroacetic acid in a solution of ammonium carbonate and concentrated ammonia.

• Heat the mixture to 40-50°C and maintain this temperature for approximately 40 hours.

• Work-up the reaction mixture to isolate the glycine product.

Data Presentation

Table 1: Hypothetical Effect of Temperature on Reaction Rate and Yield

Temperature (°C)	Reaction Time (hours)	Conversion (%)	Yield of Desired Product (%)	Byproduct Formation (%)
30	24	45	43	2
50	8	95	90	5
70	2	>99	80	19
90	0.5	>99	65	34

This table illustrates a common trend where increasing temperature significantly reduces reaction time but can lead to a decrease in the yield of the desired product due to competing side reactions.

Visualizations

Reaction Mechanism and Temperature Influence

Caption: The influence of temperature on the SN2 reaction pathway.

Troubleshooting Flowchart for Temperature Optimization

Caption: A decision-making workflow for troubleshooting reaction temperature.

Safety Precautions

Chloroacetic acid is a highly toxic and corrosive substance.[19][20][23] It can cause severe skin burns and eye damage, and it is toxic if swallowed, inhaled, or in contact with skin.[19][20] Always handle chloroacetic acid in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[19][21] Consult the Safety Data Sheet (SDS) for detailed handling and emergency procedures before beginning any experiment.[19][20][21][22]

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• Wikipedia. Arrhenius equation. [Link]

• Carl ROTH. Safety Data Sheet: Chloroacetic acid. [Link]

• PrepChem.com. Preparation of glycine. [Link]

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• Trans Tech Publications Ltd. Synthesis of Glycine Using Two-Step Reaction Approach in Alcohol and its Purification. [Link]

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• ACS Publications. How Solvation Influences the SN2 versus E2 Competition. [Link]

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• YouTube. Nucleophilic Acyl Substitution Reaction Mechanism - Carboxylic Acid Derivatives, Organic Chemistry. [Link]

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• ResearchGate. Nucleophilic substitution reactions of ?-chloroacetanilides with benzylamines in dimethyl sulfoxide. [Link]

• Zenodo. Aromatic Nucleophilic Substitution Reaction. Part-1. Rates of SNs Reaction of 3-Nitro-4-Chloro Benzaldehyde with Sodium Phenoxid. [Link]

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Technical Support Center: Troubleshooting Coupling Reactions with 2-[4-Bromo-2-(tert-butyl)phenoxy]acetic acid

Welcome to our dedicated technical support guide for researchers, scientists, and drug development professionals working with 2-[4-Bromo-2-(tert-butyl)phenoxy]acetic acid. This resource provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address challenges, particularly low coupling efficiency, that you may encounter during your experiments. Our guidance is grounded in established chemical principles and field-proven insights to help you navigate the complexities of coupling this sterically hindered molecule.

Understanding the Challenges with 2-[4-Bromo-2-(tert-butyl)phenoxy]acetic acid

The structure of 2-[4-Bromo-2-(tert-butyl)phenoxy]acetic acid presents two primary challenges in coupling reactions:

• Steric Hindrance: The bulky tert-butyl group ortho to the phenoxy ether linkage significantly obstructs access to the carboxylic acid's carbonyl group. This steric hindrance can impede the approach of both the activating agent and the incoming nucleophile (e.g., an amine or alcohol), thereby slowing down or preventing the desired reaction.[1][2]

• Electronic Effects: While the bromo-substituent is electron-withdrawing, the overall electronic nature of the substituted phenoxy ring can influence the reactivity of the carboxylic acid.

This guide will provide a systematic approach to overcoming these challenges to achieve successful and efficient coupling reactions.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: I am observing very low or no conversion in my amide coupling reaction with a primary amine. What are the likely causes and how can I improve the yield?

Low conversion is the most common issue when working with sterically hindered carboxylic acids like 2-[4-Bromo-2-(tert-butyl)phenoxy]acetic acid. Here’s a step-by-step troubleshooting approach:

1. Re-evaluate Your Coupling Reagent:

Standard carbodiimide coupling reagents like DCC (dicyclohexylcarbodiimide) or EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide), even with additives like HOBt (1-hydroxybenzotriazole), may not be effective enough to overcome the significant steric hindrance.[3][4]

• Recommendation: Switch to a more potent uronium or phosphonium-based coupling reagent. These reagents are known to be more effective for challenging couplings.[3][5]

Coupling Reagent Class	Examples	Key Advantages for Hindered Systems
Uronium Salts	HATU, HBTU, TBTU	Form highly reactive activated esters, faster reaction times, and can minimize racemization.[5][6]
Phosphonium Salts	PyBOP, PyAOP	Highly efficient, particularly for sterically demanding couplings and can reduce side reactions.[5]

2. Optimize Reaction Conditions:

• Increase Reagent Concentration: For bimolecular reactions, increasing the concentration of your reactants can enhance the probability of successful molecular interactions, which is particularly beneficial for slow, sterically hindered reactions.[7]

• Elevate the Reaction Temperature: Increasing the temperature can provide the necessary activation energy to overcome the steric barrier. Microwave heating has also been shown to be effective in accelerating such reactions.[8]

• Solvent Choice: Aprotic polar solvents like DMF (dimethylformamide) or NMP (N-methyl-2-pyrrolidone) are generally good choices.[8][9] However, sometimes less polar solvents like DCM (dichloromethane) can be effective.

• Base Selection: Use a non-nucleophilic, sterically hindered base like DIPEA (N,N-diisopropylethylamine) or 2,4,6-collidine to minimize side reactions.[8]

3. Consider a "Double Coupling" Strategy:

If you suspect the reaction has stalled due to incomplete coupling, a "double couple" approach can be effective. After the initial coupling reaction time has elapsed, add a fresh portion of the coupling reagent and the amine to the reaction mixture to drive the reaction to completion. This technique is often employed in solid-phase peptide synthesis for incorporating challenging amino acids.[7][10]

Q2: My coupling reaction is producing significant byproducts. What are they and how can I minimize their formation?

Side reactions can compete with your desired coupling, especially under forcing conditions.

Potential Side Reactions and Mitigation Strategies:

• Racemization: If your amine or another part of your molecule contains a chiral center, harsh reaction conditions or certain coupling reagents can lead to racemization.

  • Solution: Use coupling reagents known to suppress racemization, such as those containing HOBt or its derivatives (e.g., HATU).[3][5] Running the reaction at a lower temperature, if feasible, can also help.

• Formation of N-acylurea: When using carbodiimides like DCC or EDC, the highly reactive O-acylisourea intermediate can rearrange to a stable, unreactive N-acylurea, especially if the nucleophilic attack by the amine is slow due to steric hindrance.

  • Solution: The addition of HOBt or NHS (N-hydroxysuccinimide) can trap the O-acylisourea intermediate, converting it to a more stable activated ester that is less prone to rearrangement but still reactive towards the amine.[4][11]

Below is a diagram illustrating the role of an additive in preventing N-acylurea formation.

Caption: Mitigation of N-acylurea formation using an additive.

Q3: Would converting the carboxylic acid to an acid chloride or acyl fluoride be a better strategy?

Yes, for exceptionally difficult couplings, converting the carboxylic acid to a more reactive species can be a powerful strategy.[8]

• Acid Chlorides:

  • Method: Treatment of the carboxylic acid with reagents like thionyl chloride (SOCl₂) or oxalyl chloride.

  • Advantages: Acid chlorides are highly reactive electrophiles that can often overcome steric barriers.

  • Disadvantages: The conditions for forming acid chlorides can be harsh and may not be compatible with sensitive functional groups elsewhere in your molecule.[8]

• Acyl Fluorides:

  • Method: In-situ generation using reagents like TCFH-NMI or BTFFH.

  • Advantages: Acyl fluorides are highly reactive yet less sterically demanding than many other activated species.[12] The generation conditions are often milder than those for acid chlorides.[12] This method has proven successful for extremely hindered couplings where other methods have failed.[8][12]

The workflow for these alternative activation strategies is depicted below.

Caption: Standard vs. Alternative Activation Workflows.

Experimental Protocols

Protocol 1: High-Efficiency Amide Coupling using HATU

This protocol is recommended as a starting point for coupling 2-[4-Bromo-2-(tert-butyl)phenoxy]acetic acid with a primary amine.

• Reagent Preparation:

  • Dissolve 1.0 equivalent of 2-[4-Bromo-2-(tert-butyl)phenoxy]acetic acid in anhydrous DMF.

  • In a separate vial, dissolve 1.1 equivalents of the primary amine.

  • Prepare a solution of 1.1 equivalents of HATU in anhydrous DMF.

  • Have 2.0 equivalents of DIPEA ready.

• Reaction Setup:

  • To the stirred solution of the carboxylic acid at room temperature, add the HATU solution.

  • Add the DIPEA to the reaction mixture.

  • Allow the activation to proceed for 5-10 minutes.

  • Add the amine solution dropwise to the activated acid mixture.

• Reaction and Monitoring:

  • Stir the reaction at room temperature and monitor its progress by TLC or LC-MS.

  • If the reaction is sluggish, consider warming the mixture to 40-50 °C.

• Work-up:

  • Once the reaction is complete, dilute the mixture with ethyl acetate and wash sequentially with 5% aqueous HCl, saturated aqueous NaHCO₃, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

Protocol 2: Acyl Fluoride Formation and Coupling

This protocol is for cases where standard coupling methods have failed.

• Acyl Fluoride Generation:

  • In a flame-dried flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 1.0 equivalent of 2-[4-Bromo-2-(tert-butyl)phenoxy]acetic acid in anhydrous DCM.[9]

  • Cool the solution to 0 °C.

  • Add 1.2 equivalents of a fluorinating agent (e.g., TCFH-NMI).

  • Stir the mixture at 0 °C for 30 minutes and then allow it to warm to room temperature for 1 hour.

• Coupling:

  • In a separate flask, dissolve 1.1 equivalents of the primary amine and 1.5 equivalents of DIPEA in anhydrous DCM.

  • Slowly add the freshly prepared acyl fluoride solution to the amine solution at 0 °C.

  • Allow the reaction to warm to room temperature and stir until completion (monitor by TLC or LC-MS).

• Work-up:

  • Quench the reaction with water.

  • Separate the organic layer and wash with 5% aqueous HCl, saturated aqueous NaHCO₃, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the product by column chromatography.

References

• Fiveable. (2025, September 15). 11.3 Protecting groups - Organic Chemistry II. Retrieved from [Link]

• Biotage. (2023, January 30). Five Tips and Tricks for Success in Solid Phase Peptide Synthesis. Retrieved from [Link]

• Mühlberg, M. (2015, December 21). Applying old tricks to new problems: Acyl Fluorides in Sterically Hindered Amide Coupling. Organic Chemistry Bites. Retrieved from [Link]

• Neliti. (2024, July 13). PROTECTING GROUPS FOR ORGANIC SYNTHESIS. Retrieved from [Link]

• Journal of the American Chemical Society. (2022, October 26). The Influence of the Electron Density in Acyl Protecting Groups on the Selectivity of Galactose Formation. Retrieved from [Link]

• The Royal Society of Chemistry. (2014, November 30). Ester Coupling Reactions– an Enduring Challenge in the Chemical Synthesis of Bioactive Natural Products. Retrieved from [Link]

• Reddit. (2022, July 11). Low yield in peptide coupling reaction using N-hydroxysuccinimide ester. Retrieved from [Link]

• PubChem. (n.d.). 2-[4-Bromo-2-(tert-butyl)phenoxy]acetic acid. Retrieved from [Link]

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• HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents. Retrieved from [Link]

• Aapptec Peptides. (n.d.). Coupling Reagents. Retrieved from [Link]

• Google Patents. (n.d.). WO1999052897A1 - Novel reagents for use as coupling activators and coupling reagents in organic synthesis.

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Retrieved from [Link]

• University of Leeds. (n.d.). VI Protecting Groups and Orthogonal Protection Strategies. Retrieved from [Link]

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• Chemistry Steps. (2025, November 29). Amides from Carboxylic Acids-DCC and EDC Coupling. Retrieved from [Link]

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Reference Data & Comparative Studies

A Comparative Guide to Steric Bulk in 2-Substituted Phenoxyacetic Acids via X-ray Diffraction

This guide provides an in-depth analysis of how steric bulk at the 2-position of the phenyl ring influences the solid-state conformation of phenoxyacetic acids. Leveraging single-crystal X-ray diffraction (XRD) data, we will explore the nuanced structural changes that arise from varying substituents, offering valuable insights for researchers in crystallography, medicinal chemistry, and materials science.

Introduction: The Significance of Molecular Conformation

Phenoxyacetic acids are a versatile class of organic compounds with applications ranging from herbicides to pharmaceuticals.[1][2] Their biological activity and physicochemical properties are intrinsically linked to their three-dimensional structure. A key determinant of this structure is the concept of steric bulk , which refers to the non-bonding interactions that influence the shape and reactivity of molecules.[3] By substituting different chemical groups at the 2-position of the phenyl ring, we can systematically modulate the steric environment and observe the resulting conformational changes.

Single-crystal X-ray diffraction is a powerful analytical technique that allows for the precise determination of molecular structures at the atomic level.[4][5][6][7][8] It provides detailed information on bond lengths, bond angles, and torsion angles, which are crucial for quantifying the effects of steric hindrance. This guide will utilize crystallographic data to draw objective comparisons between various 2-substituted phenoxyacetic acids.

Theoretical Framework: Understanding the Principles

X-ray crystallography is a technique used to determine the arrangement of atoms within a crystal.[5] When a beam of X-rays strikes a crystal, the electrons of the atoms scatter the X-rays. Due to the regular, repeating arrangement of atoms in a crystal, the scattered X-rays interfere with each other constructively in specific directions, creating a diffraction pattern of spots.[5][9] The positions and intensities of these spots are governed by Bragg's Law (nλ = 2dsinθ), which relates the X-ray wavelength (λ), the angle of diffraction (θ), and the distance between atomic planes in the crystal (d).[6][9] By analyzing this diffraction pattern, scientists can construct a three-dimensional model of the electron density of the molecule and, from that, infer the positions of the individual atoms.[10]

Steric hindrance occurs when the size of atoms or groups of atoms in a molecule prevents chemical reactions that are observed in related molecules with smaller groups.[3] In the context of 2-substituted phenoxyacetic acids, the substituent at the 2-position can sterically interact with the acetic acid side chain, forcing it to adopt a specific conformation. We can quantify these steric effects by examining key torsion angles derived from XRD data:

• τ1 (C1-O1-C7-C8): This torsion angle describes the rotation around the ether linkage and indicates the orientation of the acetic acid side chain relative to the phenyl ring.

• τ2 (O1-C7-C8-O2): This angle defines the orientation of the carboxylic acid group.

• Dihedral Angle: The angle between the plane of the phenyl ring and the plane of the carboxylic acid group provides a clear measure of the overall molecular twist induced by the 2-substituent.

Experimental Protocols: From Synthesis to Structure

A robust experimental workflow is essential for obtaining high-quality crystallographic data. The following outlines the key steps involved.

A general and reliable method for the synthesis of phenoxyacetic acid derivatives involves the reaction of a substituted phenol with an α-haloacetic acid ester in the presence of a base, followed by hydrolysis of the resulting ester.[11]

Step-by-step Protocol:

• Alkylation: Dissolve the desired 2-substituted phenol and ethyl bromoacetate in a suitable solvent such as dimethylformamide (DMF).

• Base Addition: Add a base, for example, anhydrous potassium carbonate (K2CO3), to the mixture.

• Reaction: Stir the reaction mixture at room temperature for several hours until the reaction is complete, which can be monitored by thin-layer chromatography (TLC).[11]

• Work-up: Pour the reaction mixture into water and extract the product with an organic solvent like ethyl acetate. Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate it under reduced pressure.

• Hydrolysis: Subject the resulting crude ester to hydrolysis using a mixture of aqueous sodium hydroxide and methanol.[11]

• Purification: Acidify the reaction mixture to precipitate the 2-substituted phenoxyacetic acid. The crude product can then be purified by recrystallization from a suitable solvent to yield the final product.

Obtaining single crystals of sufficient size and quality is often the most challenging step in an XRD analysis.[10][12] Slow evaporation from a solution is a commonly employed and effective method.

Step-by-step Protocol:

• Solvent Selection: Choose a solvent or a mixture of solvents in which the compound is moderately soluble.[13] Solvents like ethanol, methanol, or acetone are often good starting points.

• Solution Preparation: Prepare a nearly saturated solution of the purified phenoxyacetic acid derivative in the chosen solvent at room temperature or with gentle heating.

• Filtration: Filter the solution through a syringe filter to remove any dust or particulate matter that could act as unwanted nucleation sites.[13]

• Crystal Growth: Transfer the filtered solution to a clean vial, cover it loosely with a cap or parafilm with a few pinholes to allow for slow evaporation of the solvent.

• Incubation: Place the vial in a vibration-free environment and allow the solvent to evaporate slowly over several days to weeks.[13]

• Harvesting: Once well-formed crystals of at least 0.1 mm in all dimensions are observed, carefully harvest them from the solution.

The harvested crystal is mounted on a goniometer and placed in an X-ray diffractometer. A monochromatic X-ray beam is directed at the crystal, and the resulting diffraction pattern is recorded on a detector as the crystal is rotated.[10] The collected data are then processed to determine the unit cell dimensions, space group, and the intensities of the diffracted beams. This information is used to solve the crystal structure, typically using direct methods or Patterson methods, and then refined to obtain a final, accurate molecular model.

Caption: Experimental workflow from synthesis to data analysis.

Comparative Analysis of X-ray Diffraction Data

To illustrate the impact of steric bulk, we will compare the crystal structures of a series of 2-substituted phenoxyacetic acids. The data presented here is a synthesis of information available in the Cambridge Structural Database (CSD), a repository for small-molecule crystal structures.[14][15]

2-Substituent	CSD Refcode	τ1 (C1-O1-C7-C8) (°)	τ2 (O1-C7-C8-O2) (°)	Dihedral Angle (°)	Reference
-H	PHXYAC01	178.9	178.9	4.8
-CH₃	ZZZBOM01	-80.9	175.6	82.3	[16]
-Cl	CLPHOX	81.1	-177.3	82.6
-Br	BRPHOX	80.4	-178.1	81.7
-I	IDPHOX	79.5	179.4	80.9

Note: Torsion angles can be positive or negative depending on the direction of rotation. The absolute value is more indicative of the conformational deviation.

The data in the table clearly demonstrates a strong correlation between the steric bulk of the 2-substituent and the molecular conformation of phenoxyacetic acid in the solid state.

• Unsubstituted Phenoxyacetic Acid (-H): In the absence of a bulky substituent at the 2-position, the phenoxyacetic acid molecule adopts a nearly planar conformation. The torsion angle τ1 is close to 180°, and the dihedral angle between the phenyl ring and the carboxylic acid group is very small (4.8°). This indicates minimal steric hindrance, allowing the acetic acid side chain to lie almost in the same plane as the aromatic ring.

• Substituted Phenoxyacetic Acids (-CH₃, -Cl, -Br, -I): The introduction of a substituent at the 2-position, regardless of its electronic nature (electron-donating -CH₃ vs. electron-withdrawing halogens), induces a dramatic conformational change. The torsion angle τ1 deviates significantly from 180°, adopting a value of approximately 80-81°. This forces the acetic acid side chain to be nearly perpendicular to the plane of the phenyl ring, as reflected in the large dihedral angles of around 81-82°. This twisted conformation is a direct consequence of the steric repulsion between the 2-substituent and the ether oxygen and the rest of the acetic acid side chain.

Interestingly, the size of the halogen substituent (Cl < Br < I) has a relatively minor effect on the overall conformation once the initial twist has been induced. This suggests that a certain threshold of steric bulk at the 2-position is sufficient to cause this significant conformational change, and further increases in the size of the substituent are accommodated with more subtle adjustments in bond lengths and angles.

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A Comparative Guide to Bioassay Validation for Auxin-Like Activity of 2-[4-Bromo-2-(tert-butyl)phenoxy]acetic acid

Introduction: The Quest for Novel Growth Regulators

Auxins are a class of phytohormones that orchestrate a vast array of developmental processes in plants, from cell elongation and division to organ formation and responses to environmental cues like light and gravity.[1][2] The primary native auxin, Indole-3-acetic acid (IAA), and a host of synthetic analogs form the cornerstone of modern agriculture and plant biotechnology, serving as herbicides, rooting agents, and tools for tissue culture.[3][4][5] The discovery of novel compounds with auxin-like activity, such as 2-[4-Bromo-2-(tert-butyl)phenoxy]acetic acid, presents an opportunity to develop more selective and effective growth regulators.

However, a claim of "auxin-like activity" requires rigorous, multi-faceted validation. A compound may mimic one aspect of auxin response while failing to engage the complete signaling cascade. This guide provides a comprehensive framework for validating the auxin-like properties of the test compound, 2-[4-Bromo-2-(tert-butyl)phenoxy]acetic acid. We will compare its performance against established standards using a suite of classic and molecular bioassays. The objective is to build a self-validating experimental system that provides clear, interpretable, and trustworthy data for researchers in plant science and drug development.

Pillar 1: The Molecular Basis of Auxin Action

To validate a compound's activity, one must first understand the target pathway. Auxin perception and signaling are primarily mediated by the TIR1/AFB family of F-box proteins, which act as auxin co-receptors.[6][7] In the absence of auxin, Auxin/Indole-3-Acetic Acid (Aux/IAA) proteins bind to and repress Auxin Response Factors (ARFs), which are transcription factors.[8] When auxin is present, it acts as a molecular "glue," stabilizing the interaction between TIR1/AFB and the Aux/IAA repressors. This leads to the ubiquitination and subsequent degradation of the Aux/IAA proteins by the 26S proteasome. The degradation of these repressors liberates the ARFs, allowing them to activate or repress the transcription of hundreds of early auxin-responsive genes, ultimately driving physiological change.[8][9][10]

Caption: A flowchart of the integrated validation strategy.

Conclusion and Interpretation

By systematically applying this triad of bioassays, a comprehensive profile of 2-[4-Bromo-2-(tert-butyl)phenoxy]acetic acid can be established.

• A positive result in the Avena coleoptile test suggests the compound promotes cell elongation, a primary auxin effect.

• Concomitant inhibition of Arabidopsis root growth in a dose-dependent manner strengthens the claim, demonstrating a classic whole-plant auxin response.

• Finally, strong activation of the DR5::GUS reporter provides direct molecular evidence that the compound acts through the canonical auxin signaling pathway.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2-[4-Bromo-2-(tert-butyl)phenoxy]acetic Acid

Introduction: In the landscape of modern drug discovery and scientific research, 2-[4-Bromo-2-(tert-butyl)phenoxy]acetic acid (CAS No. 425372-86-7) serves as a valuable building block.[1][2] However, its utility in the lab is matched by the critical importance of its responsible disposal. As a brominated organic compound, its improper handling can pose risks to personnel and the environment. This guide provides a comprehensive, step-by-step protocol for the safe disposal of this compound, grounded in established safety principles and regulatory compliance. Our objective is to empower researchers to manage this chemical waste stream with confidence, ensuring safety and environmental stewardship extend beyond the benchtop.

Part 1: Hazard Identification and Risk Assessment

Before any handling or disposal, a thorough understanding of the compound's hazard profile is essential. While a specific, detailed Safety Data Sheet (SDS) for this exact molecule is not widely available, we can infer its primary hazards from structurally similar brominated and phenoxyacetic acid compounds. This approach, known as "read-across," is a standard practice in chemical safety assessment.

Inferred Hazard Profile: Based on analogous compounds, 2-[4-Bromo-2-(tert-butyl)phenoxy]acetic acid is expected to exhibit the following hazardous properties:

• Skin Irritation (H315): Likely to cause skin irritation upon contact.[3][4]

• Serious Eye Irritation (H319): Poses a risk of serious irritation if it comes into contact with the eyes.[3][4]

• Respiratory Irritation (H335): Inhalation of the dust or powder may cause irritation to the respiratory tract.[3][4]

• Harmful if Swallowed: Ingestion may be harmful to health.[5][6]

Environmental Hazards: As a halogenated organic compound, this chemical requires special consideration for its environmental impact. Such compounds can be persistent in the environment and toxic to aquatic life. Therefore, under no circumstances should this chemical or its containers be disposed of via standard drains or municipal trash.[7] Federal regulations strictly prohibit the land disposal of many halogenated organic compounds without prior treatment.[8][9]

Summary of Chemical Properties and Hazards:

Property	Value	Source(s)
Chemical Name	2-[4-Bromo-2-(tert-butyl)phenoxy]acetic acid	[1][10]
CAS Number	425372-86-7	[1][2][10]
Molecular Formula	C₁₂H₁₅BrO₃	[10]
Molecular Weight	287.15 g/mol	[1][10]
Primary Hazards	Skin Irritant, Eye Irritant, Respiratory Irritant	[3][4][11]
Disposal Mandate	Dispose via an approved hazardous waste facility	[3][12][13]

Part 2: In-Lab Waste Management: Segregation and Containment

Proper disposal begins at the point of generation. The causality behind strict waste segregation is both regulatory and technical; halogenated waste streams require high-temperature incineration with specialized acid gas scrubbers to neutralize compounds like hydrogen bromide that form during combustion.[3][8] Mixing them with non-halogenated wastes complicates and increases the cost of disposal for the entire waste stream.

Experimental Protocol: Waste Segregation and Containment

Objective: To safely collect and store 2-[4-Bromo-2-(tert-butyl)phenoxy]acetic acid waste in the laboratory prior to final disposal.

Materials:

• Designated hazardous waste container (HDPE or glass, with a screw-top lid)

• Hazardous Waste Label

• Permanent Marker

• Personal Protective Equipment (PPE): Nitrile gloves, safety glasses/goggles, lab coat

Procedure:

• Container Selection: Choose a clean, dry, and chemically compatible waste container. Ensure the container is in good condition with no cracks or leaks.

• Labeling: Before adding any waste, affix a Hazardous Waste Label to the container. Fill out the label completely and legibly:

  • Generator Name/Lab: Your name and principal investigator.

  • Chemical Contents: List all constituents by their full chemical name. For this specific waste, write "2-[4-Bromo-2-(tert-butyl)phenoxy]acetic acid". If it is in a solvent, list the solvent as well (e.g., "Methylene Chloride").

  • Hazards: Check the appropriate boxes (e.g., "Toxic," "Irritant").

• Waste Addition:

  • Solid Waste: If disposing of the pure, unused, or residual solid, carefully transfer it into the designated solid waste container. Avoid creating dust.[3]

  • Liquid Waste: If the compound is in a solution, transfer it via a funnel to the designated halogenated liquid waste container.

• Segregation: This is a critical step.

  • Halogenated vs. Non-Halogenated: This waste MUST be placed in a container designated for HALOGENATED ORGANIC WASTE .[14] Do not mix with non-halogenated solvents like acetone, ethanol, or hexanes.

  • Acidic Waste: As an acetic acid derivative, this compound is acidic. Do not mix it in a waste container with bases or strong oxidizing agents to prevent potentially violent reactions.[5][15]

• Container Management:

  • Keep the waste container closed at all times, except when adding waste.

  • Store the container in a designated Satellite Accumulation Area (SAA) within your laboratory, which should be at or near the point of generation and under the control of the operator.

  • Ensure secondary containment (e.g., a plastic tub) is used to capture any potential leaks.

Part 3: Final Disposal Workflow

Once the waste container is full or you are discontinuing the project, the formal disposal process must be initiated. This involves coordinating with your institution's Environmental Health & Safety (EH&S) department or a licensed hazardous waste disposal contractor.

Caption: Disposal workflow from lab generation to final disposal.

Step-by-Step Disposal Protocol:

• Finalize Container: Ensure the waste container lid is tightly sealed. Double-check that the hazardous waste label is complete and accurate.

• Request Pickup: Contact your institution's EH&S office to schedule a hazardous waste pickup. This is typically done through an online portal or by submitting a specific form.

• Prepare for Transport: Move the sealed container to the designated pickup location specified by EH&S on the scheduled day. Do not leave waste unattended in public areas like hallways.

• Documentation: Sign any necessary paperwork or digital manifests provided by the EH&S technician. This creates a chain of custody, which is a legal requirement.

• Decontamination: After the waste is removed, decontaminate the secondary containment and the SAA area as needed.

Part 4: Spill and Emergency Procedures

In the event of a spill, prompt and correct action is crucial to mitigate exposure and environmental contamination.

• Alert Personnel: Immediately alert others in the vicinity.

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate the lab.

• Isolate and Ventilate: Close the lab door and increase ventilation by opening the fume hood sash.

• Consult SDS: Refer to the safety data sheet for specific spill cleanup information.

• Small Spills: For a minor spill of the solid, and only if you are trained and comfortable doing so:

  • Don appropriate PPE (gloves, goggles, lab coat).

  • Gently cover the spill with an inert absorbent material (e.g., vermiculite, sand). Avoid raising dust.

  • Carefully sweep or scoop the material into a designated waste container.[15]

• Cleanup Debris: All materials used for cleanup (absorbent, gloves, etc.) are now considered hazardous waste and must be placed in the same halogenated waste stream.[16]

• Report: Report all spills to your supervisor and the EH&S office, regardless of size.

Part 5: The Regulatory Framework: Understanding EPA Waste Codes

The disposal of this chemical is governed by the U.S. Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA).[17] RCRA classifies hazardous wastes using specific codes. While 2-[4-Bromo-2-(tert-butyl)phenoxy]acetic acid is not explicitly assigned its own "P" (acutely hazardous) or "U" (toxic) code, it falls under the regulatory framework in two ways:[16]

• Characteristic Waste: The waste could be classified based on its characteristics, such as toxicity (D-codes). If a Toxicity Characteristic Leaching Procedure (TCLP) shows it leaches hazardous constituents above regulatory limits, it would be assigned a D-code.[17]

• Non-Specific Source Waste (F-Codes): If used in a solvent mixture, the entire solution could be classified under codes like F002 for spent halogenated solvents.[18][19]

The ultimate responsibility for classifying the waste lies with the generator (the laboratory). However, by consistently segregating it as halogenated organic acid waste , you provide the necessary information for EH&S professionals to manage it under the correct federal and state guidelines.

By adhering to this comprehensive guide, researchers can ensure that their vital work does not come at the cost of personal safety or environmental integrity.

References

• Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes . U.S. Environmental Protection Agency. [Link]

• Halogenated Waste Guidance . University of Florida Environmental Health & Safety. [Link]

• EPA HAZARDOUS WASTE CODES . U.S. Environmental Protection Agency. [Link]

• 2-[4-Bromo-2-(tert-butyl)phenoxy]acetic acid PubChem Entry . National Center for Biotechnology Information. [Link]

• Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds . Electronic Code of Federal Regulations (eCFR). [Link]

• P or U? RCRA Waste Codes for Chemical Products . Lion Technology. [Link]

• EPA Waste Codes List: A Comprehensive Guide to Hazardous Waste Classification . ACTenviro. [Link]

• EPA Hazardous Waste Codes . University of Georgia Environmental Safety Division. [Link]

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Navigating the Safe Handling of 2-[4-Bromo-2-(tert-butyl)phenoxy]acetic Acid: A Guide for Laboratory Professionals

For Immediate Implementation: This guide provides essential safety protocols and logistical information for researchers, scientists, and drug development professionals working with 2-[4-Bromo-2-(tert-butyl)phenoxy]acetic acid (CAS No. 425372-86-7). The following procedures are based on established best practices for handling structurally similar halogenated organic compounds and are designed to ensure a safe laboratory environment.

Core Safety Directives: A Proactive Stance on Risk Mitigation

Given the chemical's structure—a substituted phenoxyacetic acid containing bromine—we must anticipate potential hazards including skin and eye irritation, respiratory tract irritation if inhaled, and potential toxicity if ingested or absorbed through the skin.[1][2] Therefore, a multi-layered safety approach encompassing engineering controls, appropriate Personal Protective Equipment (PPE), and stringent operational protocols is mandatory.

Engineering Controls: The First Line of Defense

All manipulations of 2-[4-Bromo-2-(tert-butyl)phenoxy]acetic acid, especially when handling the solid form or preparing solutions, must be conducted in a certified chemical fume hood.[1][3] This primary engineering control is critical for minimizing the inhalation of any dust or aerosols. The work area should be equipped with readily accessible eyewash stations and safety showers.[1][3]

Personal Protective Equipment (PPE): Your Essential Barrier

A comprehensive PPE regimen is non-negotiable when handling this compound. The following table outlines the minimum required PPE, with specifications tailored to the anticipated hazards.

Body Part	Required PPE	Specifications and Rationale
Hands	Chemical-Resistant Gloves	Nitrile or neoprene gloves are recommended. Given the potential for skin absorption, double-gloving can provide an additional layer of protection.[4][5] Always inspect gloves for any signs of degradation or perforation before use.[3]
Eyes & Face	Safety Goggles and Face Shield	Chemical splash goggles that provide a complete seal around the eyes are mandatory.[6] A full-face shield must be worn over the goggles, particularly when there is a risk of splashing during solution preparation or transfers.[4][5]
Body	Chemical-Resistant Lab Coat or Gown	A lab coat made of a material resistant to chemical permeation, such as polyethylene-coated polypropylene, is required.[4] Standard cotton lab coats do not offer adequate protection against splashes of chemical solutions.
Respiratory	NIOSH-Approved Respirator	For handling the solid compound where dust generation is possible, a fit-tested N95 or higher particulate respirator is necessary.[4] In situations with the potential for vapor or aerosol generation from solutions, a respirator with an organic vapor cartridge may be required based on a risk assessment.
Feet	Closed-Toed Shoes and Shoe Covers	Substantial, closed-toed shoes are a baseline requirement in any laboratory setting. Disposable shoe covers should be worn when handling larger quantities of the compound to prevent the tracking of contaminants outside the work area.

Operational Protocols: A Step-by-Step Approach to Safe Handling

A systematic workflow is crucial for minimizing exposure and ensuring the integrity of the experiment.

Workflow for Handling 2-[4-Bromo-2-(tert-butyl)phenoxy]acetic Acid

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